2-cis-Abscisate

• Molecular Formula: C15H19O4-
• Molecular Weight: 263.31 g/mol
• IUPAC Name: (2Z,4E)-5-(1-hydroxy-2,6,6-trimethyl-4-oxocyclohex-2-en-1-yl)-3-methylpenta-2,4-dienoate
• InChI: InChI=1S/C15H20O4/c1-10(7-13(17)18)5-6-15(19)11(2)8-12(16)9-14(15,3)4/h5-8,19H,9H2,1-4H3,(H,17,18)/p-1/b6-5+,10-7-
• InChI Key: JLIDBLDQVAYHNE-LXGGSRJLSA-M
• Isomeric SMILES: CC1=CC(=O)CC(C1(/C=C/C(=C\C(=O)[O-])/C)O)(C)C
• Canonical SMILES: CC1=CC(=O)CC(C1(C=CC(=CC(=O)[O-])C)O)(C)C

Description

2-cis-Abscisate, commonly known as Abscisic Acid (ABA), is a key sesquiterpenoid plant hormone that regulates critical aspects of plant growth, development, and adaptive stress responses . This high-purity compound is an essential reagent for researchers studying plant physiology, particularly the molecular mechanisms underlying abiotic stress tolerance, seed dormancy, and stomatal aperture . ABA serves as a primary chemical signal in a plant's response to environmental challenges such as drought, salinity, and cold . Its accumulation triggers a signaling cascade that begins with its binding to soluble receptors of the PYR/PYL/RCAR family . This receptor-ABA complex then inhibits clade A type 2C protein phosphatases (PP2Cs), leading to the activation of SnRK2 kinases . The downstream effects include the phosphorylation of transcription factors like AREB/ABFs, which regulate the expression of hundreds of stress-responsive genes, and the rapid control of ion channels in guard cells to promote stomatal closure and reduce water loss . Beyond its central role in stress physiology, ABA is indispensable for studying seed maturation and the induction and maintenance of dormancy, where it acts in antagonism with gibberellins to block precocious germination . Researchers utilize this compound to unravel these complex signaling networks and their crosstalk with other hormonal pathways. This product is offered for research applications only and is not intended for diagnostic or therapeutic uses.

Biosynthesis of 2 Cis Abscisate in Plants

The Carotenoid-Derived Indirect Pathway in Higher Plants

The biosynthesis of 2-cis-abscisate in higher plants is an indirect process, meaning it is derived from the cleavage of a larger C40 carotenoid molecule rather than being built up from a C15 precursor directly. annualreviews.orgoup.com This pathway begins in the plastids with the synthesis of carotenoids and culminates in the cytoplasm with the final conversion steps to produce this compound. researchgate.netnih.gov The entire process can be broadly divided into early plastidic reactions, the key oxidative cleavage step, and the final cytosolic conversions. researchgate.netoup.com

Early Plastidic Reactions: β-Carotene Hydroxylation to Xanthophylls (Zeaxanthin, Violaxanthin (B192666), Neoxanthin)

The journey to this compound begins with the C40 carotenoid, β-carotene. researchgate.net Through a series of hydroxylation reactions, β-carotene is converted into various xanthophylls. The initial step is the conversion of all-trans-lycopene to β-carotene, which is then hydroxylated to form zeaxanthin (B1683548). annualreviews.org This reaction is followed by the epoxidation of zeaxanthin, catalyzed by the enzyme zeaxanthin epoxidase (ZEP), to produce violaxanthin via the intermediate antheraxanthin. annualreviews.orgnih.gov ZEP is a flavin-adenine dinucleotide (FAD)-binding monooxygenase that requires ferredoxin. annualreviews.org Mutants lacking a functional ZEP enzyme exhibit reduced levels of this compound, highlighting the importance of this step. annualreviews.org From violaxanthin, the pathway can proceed to form neoxanthin (B191967). annualreviews.org These initial reactions all occur within the plastids. researchgate.net

Mechanistic Understanding of Xanthophyll Isomerization (e.g., 9-cis-Neoxanthin Formation)

A critical but less understood aspect of the pathway is the isomerization of all-trans-xanthophylls to their 9-cis isomers. researchgate.net For the subsequent cleavage reaction to produce a biologically active precursor of this compound, the epoxy-carotenoid substrate must be in the 9-cis configuration. oup.com The primary substrates for this cleavage are 9-cis-neoxanthin and 9-cis-violaxanthin. oup.com The formation of these cis-isomers may involve the action of a neoxanthin synthase (NSY) and a specific isomerase. annualreviews.org However, the precise enzymes and mechanisms governing this isomerization step in vivo are still under investigation. researchgate.net

Oxidative Cleavage of 9-cis-Epoxycarotenoids by 9-cis-Epoxycarotenoid Dioxygenase (NCED)

The oxidative cleavage of a 9-cis-epoxycarotenoid is a pivotal and rate-limiting step in the biosynthesis of this compound. oup.comnih.gov This reaction is catalyzed by the enzyme 9-cis-epoxycarotenoid dioxygenase (NCED). nih.gov

NCED catalyzes the cleavage of the C11 and C12 double bond of 9-cis-neoxanthin and 9-cis-violaxanthin. researchgate.net This reaction yields a C15 product, xanthoxin (B146791), which is the direct precursor to this compound, and a C25 byproduct. oup.comresearchgate.net The expression of NCED genes is often upregulated in response to environmental stresses such as drought and high salinity, leading to increased production of this compound. nih.gov This inducibility underscores its role as a key regulatory point in the pathway.

The first NCED gene to be cloned was from maize (Zea mays), designated as ZmNCED, which was identified through the study of the viviparous14 (vp14) mutant. nih.gov Since then, NCED gene families have been identified and characterized in numerous plant species, including Arabidopsis thaliana (AtNCEDs) and grape (Vitis vinifera; VviNCED3). nih.gov These genes are highly conserved across angiosperms, indicating a common and crucial role in this compound biosynthesis. nih.gov The protein products of these genes are targeted to the plastids, where their carotenoid substrates are located. oup.com

Cytosolic Conversion of Xanthoxin to this compound

Following its synthesis in the plastids, xanthoxin is exported to the cytosol for the final two conversion steps. nih.gov The first of these is the conversion of xanthoxin to abscisic aldehyde, a reaction catalyzed by a short-chain alcohol dehydrogenase/reductase (SDR), encoded by the ABA2 gene in Arabidopsis. annualreviews.orgnih.gov

The final step in the biosynthesis of this compound is the oxidation of abscisic aldehyde. annualreviews.org This reaction is catalyzed by an abscisic aldehyde oxidase (AAO), which is a molybdenum cofactor-containing enzyme. researchgate.net This enzyme converts abscisic aldehyde into the biologically active hormone, this compound. ontosight.aiexpasy.org

Data Tables

Table 1: Key Enzymes in the Biosynthesis of this compound

Enzyme	Abbreviation	Substrate(s)	Product(s)	Cellular Location
Zeaxanthin Epoxidase	ZEP	Zeaxanthin, Antheraxanthin	Antheraxanthin, Violaxanthin	Plastid
9-cis-Epoxycarotenoid Dioxygenase	NCED	9-cis-Neoxanthin, 9-cis-Violaxanthin	Xanthoxin	Plastid
Short-Chain Dehydrogenase/Reductase	SDR (ABA2)	Xanthoxin	Abscisic aldehyde	Cytosol
Abscisic Aldehyde Oxidase	AAO	Abscisic aldehyde	This compound	Cytosol

Role of Short-Chain Alcohol Dehydrogenase/Reductase (ABA2)

A key enzyme in the cytosolic part of the ABA biosynthetic pathway is the short-chain alcohol dehydrogenase/reductase, encoded by the ABA2 gene. scholaris.canih.gov This enzyme catalyzes the conversion of xanthoxin to abscisic aldehyde. nih.govebi.ac.ukresearchgate.net Studies in Arabidopsis thaliana have shown that the ABA2 protein is a NAD-dependent oxidoreductase. nih.govresearchgate.net Recombinant ABA2 protein has demonstrated a K_m value of 19 μM for xanthoxin. nih.govresearchgate.netresearchgate.net

Mutations in the ABA2 gene lead to a significant reduction in ABA levels, resulting in physiological defects such as impaired seed dormancy and reduced drought tolerance. scholaris.ca The expression of the ABA2 gene appears to be constitutive in various plant organs and is not significantly upregulated by osmotic stress, suggesting that this step may not be the primary point of regulation under stress conditions. nih.govresearchgate.netresearchgate.net

Function of Aldehyde Oxidase (AAO3)

The final step in the biosynthesis of this compound is the oxidation of abscisic aldehyde to abscisic acid. This reaction is catalyzed by an aldehyde oxidase (AAO). pnas.orgwikipedia.orgresearchgate.net In Arabidopsis, a specific isoform of aldehyde oxidase, AOδ, encoded by the AAO3 gene, is predominantly responsible for this conversion in leaves. pnas.orgnih.gov This enzyme exhibits high specificity for abscisic aldehyde. pnas.org

Genetic and Molecular Regulation of Biosynthesis

The production of this compound is meticulously controlled at multiple levels to meet the plant's developmental and environmental needs. This regulation occurs at the transcriptional, post-transcriptional, and post-translational levels.

Transcriptional Control of Biosynthetic Genes Under Environmental Stimuli

Environmental stresses, particularly drought and high salinity, are potent inducers of ABA biosynthesis. nih.gov This increase in ABA levels is largely due to the transcriptional upregulation of ABA biosynthetic genes. nih.gov Key genes in the pathway, including those encoding 9-cis-epoxycarotenoid dioxygenase (NCED), zeaxanthin epoxidase (ZEP), and aldehyde oxidase (AAO3), are induced by these stresses. nih.govpnas.orgbioone.org The NCED gene, in particular, is considered to encode a rate-limiting enzyme in the pathway and is strongly upregulated under drought conditions. researchgate.netmdpi.com This transcriptional activation is a critical component of the plant's ability to respond and adapt to adverse environmental conditions. nih.gov

Identification and Function of Cis-Elements and Transcription Factors in Promoter Regulation

The promoters of ABA-responsive genes, including those involved in its biosynthesis, contain specific cis-acting regulatory elements that are recognized by transcription factors. nih.gov Two of the most well-characterized cis-elements are the ABA-responsive element (ABRE) with the core sequence PyACGTGGC, and the dehydration-responsive element (DRE)/C-repeat (CRT) with the core sequence A/GCCGAC. nih.govjscimedcentral.comoup.com

Several families of transcription factors bind to these elements to regulate gene expression. Basic leucine (B10760876) zipper (bZIP) transcription factors, such as AREB/ABF proteins, bind to ABREs and are key players in the ABA-dependent signaling pathway. oup.comfrontiersin.org MYC and MYB transcription factors also play roles in regulating ABA-responsive genes. nih.govmdpi.com The interaction between these cis-elements and transcription factors forms a complex regulatory network that fine-tunes the expression of ABA biosynthetic genes in response to specific signals. jscimedcentral.com For instance, the promoter of the NCED3 gene is directly regulated by the NAC transcription factor ATAF1. jscimedcentral.com

Post-Transcriptional and Post-Translational Regulation of Biosynthetic Enzymes

Beyond transcriptional control, the activity of ABA biosynthetic enzymes is also modulated at the post-transcriptional and post-translational levels. Post-transcriptional regulation can involve mechanisms such as alternative splicing and microRNA-mediated silencing, although these are less characterized for the ABA biosynthetic pathway compared to signaling components. bioone.org

Post-translational modifications play a crucial role in rapidly modulating enzyme activity. nih.govnih.gov Phosphorylation, ubiquitination, and SUMOylation are key modifications that can alter the stability, activity, and localization of proteins. nih.govchinbullbotany.com For example, the SENESCENCE-ASSOCIATED UBIQUITIN LIGASE 1 (SAUL1) has been shown to target the aldehyde oxidase AAO3 for degradation by the proteasome, thereby negatively regulating ABA biosynthesis. frontiersin.org These modifications provide an additional layer of control, allowing for swift adjustments in ABA levels in response to changing conditions.

Feedback Regulation of this compound Metabolism

The concentration of this compound within plant cells is tightly controlled through a sophisticated interplay of biosynthesis, catabolism, and feedback regulation. This ensures that ABA levels are appropriate for the developmental stage and environmental conditions.

One of the primary mechanisms of feedback regulation involves the hormone itself. Elevated levels of ABA can stimulate the expression of genes encoding enzymes involved in its own catabolism, effectively promoting its breakdown. nih.gov The key catabolic pathway is the hydroxylation of ABA at the 8' position, a reaction catalyzed by cytochrome P450 monooxygenases of the CYP707A family. frontiersin.org This produces an unstable intermediate that spontaneously converts to phaseic acid (PA). nih.gov Studies have shown that the expression of CYP707A genes is upregulated by ABA, creating a negative feedback loop. researchgate.net

Furthermore, ABA can also influence its own biosynthesis. Some research suggests that ABA can positively feedback-stimulate the expression of certain biosynthetic genes, likely through calcium-dependent signaling pathways. researchgate.netnih.gov For instance, the expression of NCED3, a key gene in ABA biosynthesis under drought stress, can be induced by ABA itself. uniprot.org This positive feedback could serve to amplify the ABA signal during stress events.

Transcription factors play a crucial role in mediating this feedback regulation. For example, the bZIP transcription factor OsbZIP23 in rice has been shown to positively regulate the expression of OsNCED4, a key ABA biosynthetic gene, as well as components of ABA signaling. oup.comnih.gov This indicates a complex regulatory network where ABA signaling components can influence the rate of ABA synthesis.

Another layer of regulation comes from the conjugation of ABA to other molecules, primarily glucose, to form ABA-glucose ester (ABA-GE). nih.gov This inactive, storage form of ABA can be rapidly hydrolyzed back to active ABA by β-glucosidases. frontiersin.org The expression of the genes encoding the enzymes for both conjugation (UDP-glucosyltransferases) and de-conjugation are also subject to regulation, adding another level of control over the active ABA pool. researchgate.net

Regulatory Mechanism	Key Genes/Proteins	Effect on ABA Level
Negative Feedback (Catabolism)	CYP707A	Decrease
Positive Feedback (Biosynthesis)	NCED3, OsbZIP23	Increase
Conjugation/De-conjugation	UGTs, β-glucosidases	Reversible inactivation

Subcellular Compartmentation and Transport of Biosynthetic Intermediates

The biosynthesis of this compound is a spatially organized process, with intermediates needing to traverse cellular membranes to reach the next enzymatic step. This compartmentation is crucial for the regulation of the pathway.

The initial stages, from the C40 carotenoids up to the formation of xanthoxin, are confined to the plastids. frontiersin.orgresearchgate.net This localization is logical, as carotenoids are integral components of the photosynthetic machinery within these organelles. The enzymes ZEP and NCED are both located in the plastids. mdpi.com

The C15 intermediate, xanthoxin, must then be exported from the plastid to the cytosol for the final two enzymatic conversions. researchgate.netyoutube.com While the exact mechanism of xanthoxin transport across the plastid envelope is not fully elucidated, it represents a critical control point.

Once in the cytosol, xanthoxin is converted to abscisic aldehyde and then to this compound by the enzymes ABA2 and AAO3, respectively. mdpi.combioone.org The localization of these final steps in the cytosol separates them from the initial carotenoid precursors in the plastids.

The distribution of ABA itself within the cell is also a dynamic process. As a weak acid, its movement across membranes can be influenced by pH gradients, a concept known as the "anion trap". nih.govttu.edu In more alkaline compartments like the stroma of illuminated chloroplasts, the dissociated (anionic) form of ABA can accumulate. ttu.edu However, recent research has identified specific transporters that actively move ABA across the plasma membrane and other cellular membranes, indicating a more complex regulation of its distribution than simple diffusion. bioone.org

The transport of ABA between cells and tissues is also vital for its function as a long-distance signal, particularly in response to stresses like drought, where it is transported from the roots to the shoots via the xylem. nih.gov

Intermediate/Product	Cellular Location of Synthesis/Accumulation	Transport Requirement
Zeaxanthin, Violaxanthin, Neoxanthin	Plastid	None (within plastid)
Xanthoxin	Plastid (synthesis), Cytosol (conversion)	Export from plastid to cytosol
Abscisic aldehyde	Cytosol	None (within cytosol)
This compound	Cytosol (synthesis), various compartments (accumulation), apoplast/xylem (transport)	Intracellular and intercellular transport

Metabolism and Catabolism of 2 Cis Abscisate in Plants

Hydroxylation Pathway: Oxidative Inactivation

The predominant pathway for ABA catabolism is oxidative inactivation, which begins with the hydroxylation of the ABA molecule. nih.govplos.orgoup.com This multi-step process converts active ABA into largely inactive products, effectively turning off the ABA signal. mdpi.com

The initial and rate-limiting step in the oxidative degradation of ABA is the hydroxylation at the 8'-carbon position. nih.govplos.org This reaction is catalyzed by a specific group of cytochrome P450 monooxygenases known as ABA 8'-hydroxylases. nih.govnih.gov Through functional expression studies in yeast and genetic analyses in Arabidopsis, these key enzymes were identified as being encoded by the CYP707A gene family. nih.govnih.gov

In Arabidopsis thaliana, this family consists of four members: CYP707A1, CYP707A2, CYP707A3, and CYP707A4. nih.gov These genes exhibit distinct expression patterns, indicating specialized roles in regulating ABA levels in different tissues and at different developmental stages. nih.gov For instance, CYP707A2 is primarily responsible for the rapid decrease in ABA levels during seed imbibition, which is necessary to break dormancy and promote germination. nih.govarabidopsis.org Conversely, all four CYP707A genes are upregulated during drought stress and show a significant increase in expression upon rehydration, highlighting their role in rapidly clearing accumulated ABA once the stress is relieved. nih.govplos.org The critical function of this gene family is underscored by the fact that mutants, such as cyp707a2, exhibit hyperdormancy in seeds and accumulate significantly higher levels of ABA compared to wild-type plants. nih.gov

Table 1: The CYP707A Gene Family in Arabidopsis thaliana

Gene	Encoded Enzyme	Primary Role
CYP707A1	ABA 8'-Hydroxylase 1	Plays a role in determining ABA levels in dry seeds and in post-germination growth. mybiosource.com
CYP707A2	ABA 8'-Hydroxylase 2	Plays a major role in reducing ABA levels during early seed imbibition to break dormancy. nih.govarabidopsis.org
CYP707A3	ABA 8'-Hydroxylase 3	Prominently involved in ABA catabolism during dehydration and rehydration responses. plos.org
CYP707A4	ABA 8'-Hydroxylase 4	Upregulated during drought stress and rehydration. nih.gov

The action of ABA 8'-hydroxylase on (+)-ABA results in the formation of an unstable intermediate compound called (+)-8'-hydroxyabscisic acid, also referred to as 8'-hydroxy ABA or 8'-OH ABA. nih.govnih.govpreprints.org This molecule is the direct product of the enzymatic hydroxylation. nih.gov Due to its instability, 8'-hydroxyabscisate does not accumulate in plant tissues and spontaneously undergoes a non-enzymatic cyclization (isomerization) to form phaseic acid. nih.govplos.orgsmpdb.ca Because of its transient nature, 8'-hydroxyabscisate is considered an intermediate in the catabolic pathway rather than a stable, biologically active hormone. preprints.org

Following its formation, the unstable 8'-hydroxyabscisate spontaneously rearranges to form phaseic acid (PA). nih.govnih.gov This conversion is a rapid, non-enzymatic process. plos.org Phaseic acid is a major catabolite of ABA found in many plant species. nih.govcambridge.org While long considered inactive, some studies suggest that PA may retain some ABA-like biological activity, influencing processes like seed germination and drought tolerance. nih.gov

The catabolic pathway continues with the reduction of phaseic acid at its 4'-ketone group to produce dihydrophaseic acid (DPA). mdpi.comnih.govcambridge.org This reaction is catalyzed by the enzyme phaseic acid reductase (PAR). nih.govpreprints.orgresearchgate.net DPA is generally considered to be a biologically inactive end-product of the hydroxylation pathway. nih.gov In some species, an isomer of DPA known as epi-dihydrophaseic acid (epi-DPA) can also be formed. nih.govcambridge.org

Phaseic acid and dihydrophaseic acid are the most abundant and significant catabolites of ABA produced through the oxidative pathway. cambridge.orgpathbank.org Their formation represents a crucial mechanism for the irreversible inactivation of ABA, thereby regulating the hormone's concentration within the plant. pathbank.org The accumulation of PA and DPA provides a clear indication of active ABA turnover. cambridge.org The conversion of highly active ABA into these less active or inactive forms is essential for plants to fine-tune their physiological responses, such as recovering from stress, breaking seed dormancy, and modulating growth. nih.govfrontiersin.org

Conjugation Pathway: Glucosylation

In addition to oxidative degradation, plants can inactivate 2-cis-abscisate through conjugation, primarily by attaching a glucose molecule to it. frontiersin.orgbioone.org This process is a key component of ABA homeostasis. ontosight.ai

The primary conjugated form of ABA is the abscisic acid-glucosyl ester (ABA-GE). bioone.orgcambridge.org In this molecule, glucose is attached via an ester linkage to the carboxyl group of ABA. oup.com This reaction is catalyzed by enzymes known as ABA UDP-glucosyltransferases (UGTs). oup.comnih.gov The gene encoding an ABA-specific glucosyltransferase was first identified in adzuki bean. nih.gov

For many years, ABA-GE was considered a permanently inactive end-product of ABA metabolism destined for storage, primarily within the vacuole. nih.govoup.comresearchgate.net However, more recent research has revealed that the glucosylation of ABA is a reversible process. oup.comresearchgate.net ABA-GE can be hydrolyzed by β-glucosidase enzymes, such as AtBG1 and AtBG2 in Arabidopsis, which are located in the endoplasmic reticulum and vacuole, respectively, to release free, active ABA. oup.comnih.govresearchgate.net This discovery has led to the understanding that ABA-GE functions as a transportable and rapidly accessible storage form of ABA. researchgate.net It can be sequestered in cellular compartments like the vacuole and apoplast and then quickly converted back to active ABA in response to stresses like dehydration, allowing the plant to mount a rapid response. bioone.orgresearchgate.netnih.govmedchemexpress.com

Table 2: Key Compounds in the Metabolism and Catabolism of this compound

Compound Name	Abbreviation	Formation	Biological Activity
2-cis-Abscisic Acid	ABA	Biosynthesis from carotenoids; deconjugation of ABA-GE. researchgate.net	Active plant hormone. frontiersin.org
8'-Hydroxyabscisic Acid	8'-OH ABA	Hydroxylation of ABA by CYP707A enzymes. nih.govnih.gov	Unstable intermediate. nih.gov
Phaseic Acid	PA	Spontaneous isomerization of 8'-OH ABA. plos.orgnih.gov	Major catabolite; largely inactive but retains some ABA-like activity. mdpi.comnih.gov
Dihydrophaseic Acid	DPA	Reduction of PA by phaseic acid reductase (PAR). mdpi.comnih.gov	Major inactive catabolite. nih.gov
Abscisic Acid-Glucosyl Ester	ABA-GE	Glucosylation of ABA by UDP-glucosyltransferases (UGTs). oup.com	Inactive storage and transport form; reversible. nih.govresearchgate.net

Mechanisms of Conjugate Hydrolysis and Release of Active this compound

In addition to de novo synthesis, the hydrolysis of conjugated forms of ABA provides a rapid mechanism for increasing the levels of active ABA within a cell. researchgate.net The most prevalent conjugate is the abscisic acid-glucose ester (ABA-GE), formed by the esterification of the ABA carboxyl group with glucose. bioone.orgresearchgate.net This inactive conjugate is primarily stored in the vacuole and the endoplasmic reticulum (ER). researchgate.netmdpi.com

The release of active this compound from ABA-GE is a one-step hydrolytic reaction catalyzed by specific enzymes called β-glucosidases (BGs). researchgate.netresearchgate.net In Arabidopsis thaliana, two key enzymes have been identified to perform this function: AtBG1 and AtBG2. researchgate.net

AtBG1 is localized to the endoplasmic reticulum and plays a crucial role in responding to abiotic stresses like drought and high salinity. researchgate.net

AtBG2 is found in the vacuole and is also involved in osmotic stress responses. researchgate.net

The hydrolysis of ABA-GE by these enzymes cleaves the glucose moiety, releasing free, active ABA that can then participate in signaling pathways. researchgate.netmdpi.com This de-conjugation process is considered a vital part of the ABA biosynthetic pathway, allowing for a swift response to environmental changes without the need for the multi-step de novo synthesis from carotenoid precursors. tandfonline.com Some ABA-amino acid conjugates can also be hydrolyzed by plant amidohydrolases to release free ABA, with the activity and specificity of these enzymes varying between different plant species. nii.ac.jp

Physiological Relevance of Conjugate Storage and Mobilization

The storage of ABA in its conjugated form, primarily as ABA-GE, serves as a crucial homeostatic mechanism. These conjugates are physiologically inactive and can accumulate to high concentrations in cellular compartments like the vacuole. usp.br This sequestration prevents ABA from interacting with its receptors, effectively silencing the hormone's signaling pathways under non-stress conditions.

The key physiological relevance of this storage and subsequent mobilization lies in the plant's ability to mount a rapid and robust response to environmental stress. researchgate.netmdpi.com

Rapid Stress Response: When a plant encounters stress, such as dehydration or high salinity, the stored ABA-GE can be quickly hydrolyzed to release active ABA. researchgate.netmdpi.com This rapid mobilization is significantly faster than de novo biosynthesis and is critical for immediate protective measures like stomatal closure to reduce water loss. usp.brmdpi.com

Long-Distance Transport: ABA-GE is more hydrophilic than free ABA, making it suitable for long-distance transport through the xylem. usp.br It can be transported from the roots, where stress might be sensed, to the leaves. Upon arrival in the leaf apoplast, it can be hydrolyzed by apoplastic esterases, releasing free ABA directly to target cells like guard cells. usp.br

Buffering ABA Levels: The pool of ABA-GE acts as a buffer, allowing the plant to maintain a ready reserve of ABA that can be deployed when needed, without the metabolic cost of continuous synthesis and degradation. researchgate.net Under stress, the concentration of ABA conjugates in the xylem sap can increase substantially, sometimes exceeding the concentration of free ABA. usp.br

Regulation of Catabolic Processes

The breakdown of this compound is as tightly regulated as its synthesis. The primary routes of catabolism are hydroxylation, catalyzed by the CYP707A family of enzymes, and conjugation, catalyzed by UDP-glucosyltransferases (UGTs). researchgate.netnih.gov The regulation of the genes encoding these enzymes is fundamental to controlling ABA levels during development and stress responses.

Transcriptional Regulation of Catabolic Genes (e.g., CYP707As, UGTs)

The expression of genes involved in ABA catabolism is controlled by a complex network of transcription factors and is responsive to both developmental and environmental signals.

CYP707A Genes: The CYP707A gene family, encoding ABA 8'-hydroxylases, is a key point of regulation. In Arabidopsis, the expression of all four CYP707A genes is induced by dehydration stress and subsequent rehydration. plos.orgnih.gov This indicates that as the plant experiences stress, it also prepares to degrade ABA, likely to fine-tune the response or to rapidly decrease ABA levels once the stress subsides. plos.org Overexpression of CYP707A3 has been shown to effectively lower endogenous ABA levels, leading to an ABA-deficient phenotype. tandfonline.com Transcription factors such as ABI4 can act as repressors of ABA catabolism by binding to the promoters of CYP707A1 and CYP707A2. semanticscholar.org

UGT Genes: Genes encoding UDP-glucosyltransferases, which are responsible for forming ABA-GE, are also transcriptionally regulated. plos.org Several UGTs can catalyze this reaction, with UGT71B6, UGT71B7, and UGT71B8 being notable examples in Arabidopsis. plos.org

Coordinated Regulation: There is evidence of coordinated regulation between the hydroxylation and conjugation pathways. tandfonline.com For instance, suppression of UGT genes in Arabidopsis led to an induced expression of CYP707A genes. Conversely, overexpression of UGT71B6 suppressed the expression of CYP707As. tandfonline.com This compensatory mechanism suggests a finely tuned regulatory circuit that works to maintain ABA homeostasis by balancing the different catabolic pathways. tandfonline.com

Table 1: Selected Genes Involved in this compound Catabolism and Their Regulation

Gene Family	Specific Gene Example	Enzyme Function	Transcriptional Regulation	Reference(s)
CYP707A	CYP707A2	ABA 8'-hydroxylase	Active at the end of seed development and during germination; induced by dehydration and rehydration.	nih.gov
CYP707A	CYP707A3	ABA 8'-hydroxylase	Induced by drought stress. Overexpression reduces ABA levels.	tandfonline.complos.org
UGT	UGT71B6	ABA-uridine diphosphate (B83284) glucosyltransferase	Catalyzes the formation of ABA-GE.	tandfonline.complos.org
BG	AtBG1	β-glucosidase	Hydrolyzes ABA-GE to ABA in the ER; crucial for abiotic stress response.	researchgate.net
BG	AtBG2	β-glucosidase	Hydrolyzes ABA-GE to ABA in the vacuole; involved in osmotic stress response.	researchgate.net

Influence of Stress and Developmental Stages on Catabolism

The rate of ABA catabolism is highly dynamic and changes significantly in response to various environmental stresses and throughout the plant's life cycle.

Influence of Stress: Abiotic stresses like drought, salinity, and cold profoundly impact ABA catabolism. During drought, while ABA biosynthesis is upregulated, the expression of catabolic CYP707A genes is also induced. plos.orgnih.gov This seemingly paradoxical regulation allows for a high turnover of ABA, enabling the plant to precisely control the magnitude and duration of its stress response. nih.gov In cereals, tolerance to drought and cold stress during the reproductive stage has been linked to higher ABA catabolic gene expression (ABA 8'-hydroxylase), which helps maintain ABA homeostasis in the anthers and prevents sterility. nih.gov The activity of apoplastic esterases that hydrolyze ABA-GE also increases in barley plants subjected to salt stress. usp.br

Developmental Stages: ABA catabolism is critical during key developmental transitions.

Seed Development and Dormancy: During seed maturation, high levels of ABA are necessary, but catabolism is also active. The expression of CYP707A1 and CYP707A2 is high during early and late maturation stages, respectively, to control ABA levels and establish the correct level of dormancy. semanticscholar.org

Seed Germination: For germination to occur, ABA levels must decrease significantly. This is achieved in large part by the upregulation of CYP707A2 expression, which rapidly catabolizes the ABA that maintained dormancy. nih.govsemanticscholar.org

Differential Metabolism of 2-cis and 2-trans Isomers

The biological activity of abscisic acid is highly dependent on the stereochemistry of its side chain.

This compound: The naturally occurring and biologically active form of the hormone is (+)-abscisic acid, which has a 2-cis, 4-trans configuration on its side chain. bioone.orgnih.gov This is the isomer that is synthesized via the carotenoid pathway and is recognized by ABA receptors. bioone.org The metabolic pathways described above—hydroxylation by CYP707As and conjugation by UGTs—primarily act on this isomer.

2-trans-Abscisate: The 2-trans, 4-trans isomer of ABA is considered biologically inactive in most assays. nih.govannualreviews.org It is not produced directly during the main biosynthetic pathway. annualreviews.org However, 2-cis-ABA can be converted to 2-trans-ABA by exposure to light (photoisomerization). annualreviews.org While enzymatic isomerization of the 2-trans double bond back to the 2-cis form has not been observed in the later stages of ABA metabolism, the potential for non-enzymatic conversion under light conditions complicates the interpretation of experiments using the 2-trans isomer. annualreviews.organnualreviews.org Some studies have noted that mutants deficient in ABA synthesis can accumulate trans isomers of ABA-related compounds, such as trans-ABA alcohol. annualreviews.org

Signal Transduction Mechanisms of 2 Cis Abscisate in Plants

Core Signaling Pathway Components

The transduction of the 2-cis-abscisate signal is initiated by its binding to specific receptors, which in turn modulates the activity of downstream components, creating a phosphorylation cascade that ultimately leads to changes in gene expression and cellular responses. researchgate.net

Pyrabactin Resistance (PYR)/PYL/Regulatory Component of ABA Receptors (RCAR) Family

The PYR/PYL/RCAR proteins are a family of soluble receptors that directly bind to ABA and are central to its perception. nih.govnih.gov In Arabidopsis thaliana, this family comprises 14 members, which act as the primary sensors of ABA. nih.govresearchgate.net These receptor proteins are relatively small, typically ranging from 150 to 200 residues, and are localized in the cytoplasm and nucleus of plant cells. proteopedia.org The structure of these receptors features a helix-grip fold, consisting of a seven-stranded β-sheet flanked by two α-helices, which forms a hydrophobic pocket for ligand binding. nih.gov

These receptors can be broadly categorized into two classes based on their oligomeric state and their affinity for ABA: dimeric and monomeric receptors. plos.org The dimeric receptors, such as PYR1 and PYL1, need to dissociate into monomers upon ABA binding to interact with and inhibit PP2Cs. frontiersin.org Conversely, monomeric receptors can directly bind to and inhibit PP2Cs in the presence of ABA. plos.org

Type 2C Protein Phosphatases (PP2Cs) as Key Negative Regulators

Type 2C Protein Phosphatases (PP2Cs) are a large family of Mg2+/Mn2+-dependent serine/threonine phosphatases that function as crucial negative regulators in the ABA signaling pathway. pnas.orgnih.gov In the absence of ABA, these phosphatases are active and suppress the ABA signaling cascade by dephosphorylating and inactivating SnRK2 kinases. researchgate.netmdpi.com

The group A PP2Cs, which includes proteins like ABI1, ABI2, HAB1, and PP2CA, are the primary targets of the PYR/PYL/RCAR receptors. pnas.org The interaction between the ABA-bound receptors and these PP2Cs is highly specific and leads to the inhibition of the phosphatase activity. nih.govnih.gov This inhibition is a critical step that allows for the activation of the downstream kinases. pnas.org

SNF1-Related Protein Kinases 2 (SnRK2s) as Central Positive Regulators

The SNF1-Related Protein Kinases 2 (SnRK2s) are a family of plant-specific serine/threonine kinases that act as central positive regulators of ABA signaling. nih.govtandfonline.com In Arabidopsis, there are 10 SnRK2s, which are categorized into three subclasses. frontiersin.org The subclass III SnRK2s (SnRK2.2, SnRK2.3, and SnRK2.6/OST1) are strongly activated by ABA and play a pivotal role in mediating most of the ABA responses. pnas.orgresearchgate.net

In the basal state, SnRK2s are kept in an inactive state through direct physical interaction with and dephosphorylation by PP2Cs. pnas.orgmdpi.com The release of this inhibition, upon ABA-mediated sequestration of PP2Cs by the receptors, allows for the autophosphorylation and activation of SnRK2s. researchgate.net Once activated, these kinases phosphorylate a wide array of downstream targets, including transcription factors and ion channels, to initiate the physiological responses to ABA. nih.govnih.gov

Core Signaling Pathway Components	Function in this compound Signaling
PYR/PYL/RCAR Family	Intracellular receptors that bind this compound. nih.govnih.gov
Type 2C Protein Phosphatases (PP2Cs)	Negative regulators that are inhibited by ABA-bound receptors. pnas.orgnih.gov
SNF1-Related Protein Kinases 2 (SnRK2s)	Positive regulators that are activated upon PP2C inhibition. nih.govtandfonline.com

Receptor-Ligand Interaction Dynamics and Activation

The binding of this compound to its receptors is a highly dynamic process that induces significant conformational changes, leading to the formation of a stable complex that can effectively inhibit PP2Cs. proteopedia.orgnih.gov

Structural Basis of this compound Binding to PYR/PYL/RCAR Receptors

The binding of this compound occurs within a hydrophobic pocket of the PYR/PYL/RCAR receptor. nih.gov The specificity of this interaction is determined by key amino acid residues within the binding pocket that form hydrogen bonds and hydrophobic interactions with the ABA molecule. plos.org The carboxyl group of ABA, in particular, forms a crucial hydrogen bond with a conserved lysine (B10760008) residue in the receptor. nih.gov

The entry to this binding pocket is guarded by two flexible loops, often referred to as the "gate" and the "latch". proteopedia.org In the absence of ABA, these loops are in an open conformation, allowing access to the binding cavity. nih.gov

Conformational Changes Leading to PP2C Inhibition

Upon binding of this compound, the "gate" and "latch" loops of the receptor undergo a significant conformational change, closing over the ligand and sequestering it within the binding pocket. nih.gov This "gate-latch-lock" mechanism stabilizes the hormone-receptor complex. proteopedia.org

This conformational shift serves two critical functions. Firstly, for dimeric receptors, it weakens the interface between the monomers, promoting their dissociation into active monomeric forms. proteopedia.orgfrontiersin.org Secondly, and most importantly, it creates a surface on the receptor that is complementary to a region on the PP2C protein. nih.gov The ABA-bound receptor then physically interacts with the PP2C, effectively blocking its active site and inhibiting its phosphatase activity. proteopedia.org This allows for the activation of SnRK2 kinases and the subsequent propagation of the ABA signal. pnas.org

Receptor-Ligand Interaction	Consequence
This compound binds to PYR/PYL/RCAR receptor pocket. nih.gov	Formation of hydrogen bonds and hydrophobic interactions. plos.org
"Gate" and "latch" loops close over the bound ABA. nih.gov	Stabilization of the hormone-receptor complex. proteopedia.org
Conformational change in the receptor. nih.gov	Creation of a PP2C binding surface. nih.gov
ABA-bound receptor binds to PP2C. proteopedia.org	Inhibition of PP2C phosphatase activity and activation of SnRK2s. pnas.org

Investigation of Cis-Interactions in Receptor Function

The perception of this compound at the molecular level is initiated by a family of soluble nucleocytoplasmic proteins known as the PYR/PYL/RCAR receptors. nih.gov The specificity of this interaction is highly dependent on the stereochemistry of the ABA molecule, particularly the cis-configuration of the double bond at the C2 position of its side chain.

Structural and biochemical analyses have elucidated a "gate-latch-lock" mechanism that governs receptor activation. semanticscholar.orgnih.gov The ABA binding pocket of the PYL receptor is flanked by two flexible loops, often referred to as the "gate" and the "latch". nih.govnih.gov In the absence of ABA (apo-form), these loops are in an open conformation, leaving the binding pocket accessible. nih.gov

Upon the binding of the 2-cis-ABA isomer, the receptor undergoes a significant conformational change. nih.govnih.gov The carboxyl group of ABA forms crucial hydrogen bonds with conserved residues within the binding pocket, while the cyclohexene (B86901) ring establishes hydrophobic interactions. nih.gov This binding event induces the closure of the gate and latch loops over the hormone molecule. This conformational shift is essential as it creates a composite surface on the receptor that is recognized by the downstream negative regulators, the type 2C protein phosphatases (PP2Cs). nih.govnih.gov

The ABA-bound PYL receptor then physically docks with a PP2C, such as ABI1 or HAB1. nih.gov The closed gate loop of the receptor inserts into the catalytic site of the PP2C, effectively blocking its phosphatase activity. nih.gov Furthermore, a conserved tryptophan residue on the PP2C inserts into the receptor's binding pocket, making contact with the ABA molecule and acting as a "lock" to stabilize the ternary PYL-ABA-PP2C complex. nih.govnih.gov This intricate series of molecular interactions, initiated by the specific binding of the cis-isomer of ABA, is the foundational step in the signal transduction cascade.

Component	Role in Receptor Function	Key Structural Feature
(+)-2-cis-ABA	Ligand	cis-configuration at C2 is essential for biological activity and receptor binding.
PYR/PYL/RCAR Receptor	ABA Receptor	Contains a hydrophobic pocket with flexible "gate" and "latch" loops.
PP2C Phosphatase	Negative Regulator / Co-receptor	Possesses a catalytic site that is blocked by the ABA-bound PYL receptor.

Downstream Signaling Events and Cellular Responses

The inhibition of PP2C activity by the ABA-receptor complex triggers a cascade of downstream signaling events, primarily mediated by protein phosphorylation, which culminates in broad cellular and physiological responses.

At the heart of the ABA signaling cascade are the SNF1-related protein kinases 2 (SnRK2s), which function as central positive regulators. nih.gov In the absence of stress and low ABA concentrations, PP2Cs actively dephosphorylate and thereby suppress the activity of SnRK2 kinases. nih.govresearchgate.net

The formation of the PYL-ABA-PP2C complex sequesters the PP2Cs, liberating the SnRK2s from this negative regulation. researchgate.netpnas.org This allows for the autophosphorylation and activation of the SnRK2s, particularly the ABA-responsive subclass III members (in Arabidopsis: SnRK2.2, SnRK2.3, and SnRK2.6/OST1). nih.govnih.gov Once activated, these kinases phosphorylate a multitude of downstream substrates, including ion channels and transcription factors, propagating the ABA signal throughout the cell. nih.govpnas.orgmdpi.com The complete insensitivity to ABA in triple mutants lacking these three SnRK2s highlights their essential role in mediating the majority of ABA's molecular actions. pnas.org

A critical physiological response to ABA, particularly under drought stress, is the closure of stomata to conserve water. This process is meticulously controlled by the regulation of ion channels in the plasma membrane of guard cells. Activated SnRK2.6 (also known as OST1) is a principal kinase in this pathway. nih.gov

SnRK2.6 directly phosphorylates and activates the slow-type anion channel SLAC1. nih.govcabidigitallibrary.org This activation facilitates the efflux of anions such as Cl⁻ and NO₃⁻ from the guard cells. nih.gov Concurrently, SnRK2.6 phosphorylates the inward-rectifying K⁺ channel KAT1, but this modification leads to its inhibition, preventing the influx of K⁺ into the guard cells. mdpi.comnih.gov Research has also revealed that SLAC1 can directly interact with and inhibit KAT1, providing another layer of control. nih.gov The combined effect of anion efflux and reduced K⁺ influx leads to a loss of turgor pressure in the guard cells, resulting in stomatal closure. nih.govnih.gov

Ion Channel	Regulating Kinase	Effect of Phosphorylation	Physiological Outcome
SLAC1	SnRK2.6/OST1, CPKs	Activation	Anion efflux from guard cells
KAT1	SnRK2.6/OST1	Inhibition	Reduced K⁺ influx into guard cells

To enact long-term adaptive changes, ABA signaling must alter gene expression. This is achieved through the activation of specific transcription factors. A primary group of such factors are the basic leucine (B10760876) zipper (bZIP) proteins known as ABA-Responsive Element Binding Proteins (AREBs) or ABRE Binding Factors (ABFs). nih.govtandfonline.comcaass.org.cn

In vegetative tissues, key members include AREB1/ABF2, AREB2/ABF4, and ABF3. nih.govresearchgate.net These transcription factors are direct substrates of the activated SnRK2 kinases. tandfonline.comnih.gov Phosphorylation by SnRK2s at multiple conserved sites is a crucial post-transcriptional modification that is required for the activation of AREB/ABFs. nih.govtandfonline.com Once activated, these transcription factors can bind to specific DNA sequences in the promoters of ABA-responsive genes, thereby modulating their transcription. tandfonline.com Genome-wide studies have shown that these AREB/ABF factors are predominant in regulating the expression of downstream genes in response to osmotic stress. nih.govresearchgate.net

Transcriptional and Epigenetic Regulation of ABA-Responsive Genes

The final stage of the signaling pathway involves the regulation of gene expression through the interaction of activated transcription factors with specific cis-acting elements in the DNA.

The promoters of genes regulated by ABA typically contain specific short DNA sequences known as cis-acting elements. The most prominent of these is the ABA-Responsive Element (ABRE). nih.govnih.gov The ABRE has a conserved core sequence of ACGT and is recognized and bound by the activated AREB/ABF bZIP transcription factors. nih.govnih.gov

Research has demonstrated that a single copy of an ABRE is generally insufficient to confer ABA-responsiveness to a promoter. nih.gov Instead, ABA-mediated induction of transcription often requires the presence of multiple ABREs or the combination of an ABRE with a coupling element (CE). nih.govresearchgate.net This functional unit is referred to as an ABA-Responsive Complex (ABRC). For instance, two ABREs can form a functional complex, or an ABRE can pair with other elements like the Dehydration-Responsive Element (DRE) to drive gene expression in response to ABA and osmotic stress. nih.govresearchgate.netoup.com The specific arrangement, spacing, and orientation of these elements within a promoter allow for the fine-tuning of transcriptional responses to varying internal and environmental signals. nih.gov

Cis-Acting Element	Consensus Sequence	Function
ABRE	ACGTGG/TC	Primary binding site for AREB/ABF transcription factors.
CE3	GCGTGT	A coupling element often found with ABREs, particularly in monocots.
DRE	TACCGACAT	Dehydration-responsive element that can act as a coupling element for ABREs.

Role of DNA Methylation in Gene Expression Modulation

This compound (ABA) plays a significant role in modulating gene expression through epigenetic mechanisms, including DNA methylation. This process involves the addition of a methyl group to cytosine residues in DNA, which can alter gene transcription without changing the underlying DNA sequence. biomodal.commdpi.com In plants, cytosine methylation occurs in three sequence contexts: CG, CHG, and CHH (where H can be adenine, thymine, or cytosine). nih.gov

Under stress conditions where ABA levels rise, changes in the plant's methylome are observed. For instance, osmotic and salt stresses can induce DNA hypermethylation, a process that is often reversible. nih.gov While the direct role of ABA in stress-induced DNA methylation is complex, studies have shown that ABA treatment can alter the expression of genes involved in both methylation and demethylation processes. mdpi.com For example, ABA treatment in Arabidopsis has been shown to enhance the expression of VIM1 (VARIANT IN METHYLATION 1), a protein involved in maintaining DNA methylation, while reducing the expression of the demethylase DML3. mdpi.com

DNA methylation typically leads to gene silencing through two primary mechanisms. Firstly, it can directly interfere with the binding of transcription factors to their DNA recognition sites. researchgate.net Secondly, methylated DNA can be recognized by specific methyl-CpG-binding proteins, which then recruit larger protein complexes that modify chromatin into a more compact, transcriptionally repressive state. researchgate.net ABA-mediated chromatin remodeling is a key part of stress-responsive gene expression. Abiotic stresses that lead to ABA accumulation can induce changes in histone modifications and subsequently influence DNA methylation patterns, contributing to the plant's stress tolerance. nih.gov The RNA-dependent DNA methylation (RdDM) pathway is a key mechanism in plants for establishing DNA methylation, particularly at CHH sites, and is involved in regulating gene expression in response to ABA. nih.gov

Involvement of Secondary Messengers

Upon perception by its receptors, the this compound signal is transduced downstream through a cascade involving various secondary messengers. These small molecules and ions rapidly amplify the initial signal, leading to a widespread cellular response. Key secondary messengers in the ABA signaling pathway include calcium ions (Ca2+), reactive oxygen species (ROS), and nitric oxide (NO). nih.gov

Calcium (Ca2+) Signaling in this compound Responses

Calcium is a universal second messenger that plays a central role in ABA-induced signaling pathways, particularly in regulating stomatal closure. frontiersin.orgnih.gov In response to ABA, a characteristic increase in the cytosolic free calcium concentration ([Ca2+]cyt) is observed in guard cells. mdpi.com This increase is a result of Ca2+ influx from the apoplast across the plasma membrane and its release from internal stores like the vacuole. frontiersin.org

The ABA-dependent Ca2+ signaling pathway activates both plasma membrane and vacuolar ion channels, leading to these Ca2+ transients. frontiersin.orgresearchgate.net These elevations in cytosolic Ca2+ are not simply increases but often manifest as specific oscillations or "signatures" that encode information about the initial stimulus. mdpi.com

The Ca2+ signal is decoded by various calcium-binding proteins, which act as sensors. These sensors, upon binding Ca2+, undergo conformational changes and regulate the activity of downstream targets. Major families of Ca2+ sensors in plants include:

Calmodulins (CaMs) and Calmodulin-Like Proteins (CMLs) mdpi.com

Calcium-Dependent Protein Kinases (CDPKs) mdpi.com

Calcineurin B-Like Proteins (CBLs) , which interact with CBL-Interacting Protein Kinases (CIPKs) mdpi.com

These activated Ca2+ sensors go on to modulate the activity of ion channels, transcription factors, and other proteins, ultimately leading to physiological responses like stomatal closure and changes in gene expression. nih.gov

Table 1: Key Components in this compound Induced Ca2+ Signaling

Component	Family/Type	Role in ABA Signaling
CaM/CML	Calcium Sensor	Binds Ca2+ and modulates target protein activity. mdpi.com
CDPK	Calcium Sensor/Kinase	Directly phosphorylates target proteins in a Ca2+-dependent manner. mdpi.com

Reactive Oxygen Species (ROS) as Signaling Intermediates

Reactive oxygen species, including hydrogen peroxide (H2O2) and superoxide (B77818) (O2−), are now recognized as critical signaling molecules in the ABA pathway. mdpi.com In guard cells, ABA rapidly stimulates ROS production, primarily through the activation of plasma membrane-bound NADPH oxidases, also known as Respiratory Burst Oxidase Homologs (RBOHs). nih.gov

This ABA-induced ROS burst is a necessary step for stomatal closure. nih.gov ROS produced by enzymes like RBOHs act as second messengers that can, in turn, activate Ca2+ channels in the plasma membrane, leading to an influx of Ca2+ and contributing to the rise in cytosolic calcium levels. frontiersin.orgnih.gov This demonstrates a close interplay between ROS and Ca2+ signaling pathways.

The signaling role of ROS is concentration-dependent. At low, physiological levels, they participate in signaling cascades, but at high concentrations, they can cause oxidative damage. mdpi.comnih.gov The cell maintains a delicate balance through a robust antioxidant system. frontiersin.org In the context of seed germination, ROS and ABA often act antagonistically; ROS production can promote ABA catabolism, thereby releasing dormancy and promoting germination. frontiersin.org

Table 2: Key Enzymes in this compound-Mediated ROS Signaling

Enzyme	Abbreviation	Function
Respiratory Burst Oxidase Homolog	RBOH	A type of NADPH oxidase that produces superoxide at the plasma membrane in response to ABA. nih.gov
Superoxide Dismutase	SOD	Converts superoxide into hydrogen peroxide.

Nitric Oxide (NO) in this compound Signal Transduction

Nitric oxide (NO) is another crucial gaseous signaling molecule involved in ABA responses. researchgate.net ABA treatment induces the production of NO in guard cells. nih.govpurdue.edu Similar to ROS, NO is involved in ABA-induced stomatal closure. aston.ac.uk

The role of NO in ABA signaling is complex and can be multifaceted. One of its key functions is to act as a negative feedback regulator of the core ABA signaling pathway. nih.govpurdue.edu Research has shown that NO can directly modify and inhibit the activity of SNF1-related protein kinase 2.6 (SnRK2.6, also known as OST1), a central positive regulator in the ABA pathway. purdue.edu This modification, known as S-nitrosylation, occurs at a specific cysteine residue (Cys137) near the kinase's catalytic site, blocking its activity. nih.govpurdue.edu This mechanism effectively desensitizes the cell to the ABA signal, providing a sophisticated layer of control.

By inhibiting key SnRK2s (including SnRK2.2 and SnRK2.3), NO can also alleviate the inhibitory effects of ABA on seed germination and early seedling growth. purdue.edu

Table 3: Effects of Nitric Oxide on the this compound Signaling Pathway

Target Protein	Modification	Consequence
SnRK2.6/OST1	S-nitrosylation	Inhibition of kinase activity, leading to negative feedback on ABA-induced stomatal closure. nih.govpurdue.edu

Crosstalk with Other Phytohormone Signaling Pathways (e.g., Ethylene (B1197577), Gibberellin)

The physiological output of this compound signaling is rarely the result of a single linear pathway. Instead, it is integrated into a complex network of interactions with other phytohormone signaling pathways, creating a system of checks and balances. The crosstalk between ABA, ethylene (ET), and gibberellins (B7789140) (GA) is particularly critical for regulating processes like seed germination, root growth, and stress responses. nih.govnih.gov

ABA and Gibberellin (GA): The interaction between ABA and GA is classically antagonistic, especially in the context of seed dormancy and germination. mdpi.com ABA is a primary inhibitor of germination, while GA promotes it. This balance is crucial for timing germination to coincide with favorable environmental conditions. mdpi.com In barley aleurone cells, GA induces the production of hydrogen peroxide (H2O2), a ROS that acts as a signal molecule to promote the expression of genes like GAMyb. ABA, conversely, suppresses H2O2 production and promotes the expression of a protein kinase (PKABA) that represses GAMyb. H2O2 generated by GA signaling appears to antagonize the ABA signaling pathway, tipping the balance towards germination. researchgate.net

ABA and Ethylene (ET): The relationship between ABA and ethylene is highly context-dependent, exhibiting both synergistic and antagonistic interactions. nih.gov

Antagonistic Interaction: In seed germination, ethylene signaling generally inhibits ABA signaling. researchgate.net Ethylene-insensitive mutants are often hypersensitive to ABA, indicating that ethylene action is required to counteract ABA-mediated inhibition of germination. researchgate.net This crosstalk can be mediated by the downregulation of ABA biosynthesis and signaling pathways by ethylene. mdpi.com

Synergistic Interaction: In other processes, such as the regulation of root growth, ABA and ethylene can act synergistically. Under certain conditions, both hormones can inhibit root elongation. nih.gov

This intricate crosstalk allows plants to fine-tune their developmental and physiological responses to a wide array of internal cues and external environmental stimuli.

Table 4: Summary of Crosstalk Interactions with this compound

Interacting Hormone	Biological Process	Nature of Interaction	Key Mediators/Mechanisms
Gibberellin (GA)	Seed Germination	Antagonistic	ABA suppresses GA-induced genes; GA promotes degradation of DELLA proteins which are positive regulators of ABA responses. nih.govresearchgate.net
Ethylene (ET)	Seed Germination	Antagonistic	Ethylene signaling inhibits ABA signaling pathways. researchgate.net

Table of Mentioned Compounds

Compound Name	Abbreviation
This compound	ABA
Adenine	A
Calcium	Ca2+
Cytosine	C
Ethylene	ET
Gibberellin	GA
Guanine	G
Hydrogen peroxide	H2O2
Nitric oxide	NO
Superoxide	O2−

Physiological Roles of 2 Cis Abscisate in Plant Biology

Regulation of Plant Growth and Development

2-cis-Abscisate plays a multifaceted role in orchestrating plant growth and development, acting as a key signaling molecule in processes ranging from dormancy to organogenesis. frontiersin.orgnih.gov Its effects are often intertwined with other plant hormones, creating a complex regulatory network that fine-tunes plant architecture and developmental transitions. toku-e.com

Induction and Maintenance of Seed and Bud Dormancy

A primary and well-established function of this compound is the induction and maintenance of dormancy in both seeds and buds, a critical survival strategy for plants to endure unfavorable environmental conditions. frontiersin.orgagscientific.comgcwgandhinagar.com

In seeds, ABA accumulates during late embryogenesis, preventing premature germination (vivipary) and inducing a state of dormancy. gcwgandhinagar.commdpi.com This hormonal signal ensures that seeds remain quiescent until conditions are favorable for germination and seedling establishment. frontiersin.orgcambridge.org The balance between ABA and gibberellin (GA), a growth-promoting hormone, is a central determinant of seed dormancy, with ABA acting as a positive regulator of dormancy. frontiersin.org Research in various cereal crops has highlighted the importance of ABA metabolism in regulating the level of dormancy. frontiersin.org

Similarly, in perennial plants, ABA is instrumental in the induction and maintenance of bud dormancy, allowing them to survive harsh winter conditions. oup.comresearchgate.net ABA levels typically increase during the onset of dormancy and then decrease as dormancy is released. oup.com This hormonal regulation helps to synchronize bud break with the arrival of favorable growing conditions in the spring. researchgate.net Studies in grapevine (Vitis vinifera), for example, have shown a correlation between cis-ABA levels in buds and the state of dormancy. oeno-one.eu

Plant Process	Role of this compound	Key Findings
Seed Dormancy	Induction and maintenance	ABA accumulation during late embryogenesis prevents vivipary and maintains quiescence. gcwgandhinagar.commdpi.com The ABA/GA ratio is a critical factor. frontiersin.org
Bud Dormancy	Induction and maintenance	ABA levels increase to initiate and maintain bud dormancy in perennial plants, synchronizing growth with favorable seasons. oup.comresearchgate.net

Control of Seed Germination and Early Seedling Growth

This compound acts as a potent inhibitor of seed germination and early seedling growth. gcwgandhinagar.comnih.gov Following the breaking of dormancy, a decrease in ABA levels or a shift in the ABA/GA balance is necessary for germination to proceed. frontiersin.org Exogenous application of ABA can inhibit the germination of non-dormant seeds. gcwgandhinagar.com

During early seedling development, ABA continues to play a regulatory role, influencing root and shoot growth. nih.gov ABA signaling pathways, involving components like SNF1-RELATED PROTEIN KINASE2.2 (SnRK2.2) and SnRK2.3 in Arabidopsis thaliana, are crucial for mediating these inhibitory effects. nih.gov

Regulation of Embryo Development and Maturation

During seed development, this compound is essential for normal embryo maturation. bioone.orgnih.gov It promotes the synthesis of seed storage proteins and lipids, which are vital energy reserves for the germinating seedling. nih.gov ABA also plays a critical role in conferring desiccation tolerance to the developing embryo, enabling it to survive the drying process that occurs at the end of maturation. nih.gov The timing of ABA synthesis is critical, with a maternal-derived peak often preceding the maturation phase to prevent premature germination. bioone.orgnih.gov

In coniferous species, ABA is important for the development and maturation of somatic embryos in tissue culture. nih.gov

Influence on Fruit Development and Ripening Processes

This compound is a key regulator of fruit development and ripening in both climacteric and non-climacteric fruits. frontiersin.orgresearchgate.net In non-climacteric fruits like strawberries and grapes, where ethylene's role is minimal, ABA is considered a primary trigger for ripening. frontiersin.orgnih.gov It influences various aspects of ripening, including color development (anthocyanin accumulation), softening, and the accumulation of soluble solids. nih.gov

In climacteric fruits, ABA interacts with ethylene (B1197577) to coordinate the ripening process. researchgate.net For instance, in squash, a non-climacteric fruit, the ABA content increases significantly during maturation, and the expression of CpNCED1, a key gene in ABA biosynthesis, peaks at the onset of ripening. tandfonline.com

Fruit Type	Role of this compound in Ripening	Examples
Non-climacteric	Primary trigger for ripening processes like color change and softening. frontiersin.orgnih.gov	Strawberry, Grape, Citrus frontiersin.org
Climacteric	Interacts with ethylene to regulate ripening. researchgate.net	Tomato, Melon frontiersin.orgresearchgate.net

Modulation of Organ Size and Callus Growth in Tissue Culture

This compound has been shown to influence organ size in plants. ebi.ac.uk In plant tissue culture, ABA can have a dual effect on callus growth. toku-e.comtoku-e.com At lower concentrations, it can sometimes promote callus growth, while at higher concentrations, it generally acts as an inhibitor. toku-e.comtoku-e.com This inhibitory effect is often utilized in tissue culture to prevent unorganized proliferation and to promote specific developmental pathways like somatic embryogenesis. researchgate.net Other plant hormones, such as auxin and cytokinin, are more commonly used to induce callus formation. nih.gov

Mediation of Abiotic Stress Responses

This compound is widely recognized as a "stress hormone" due to its central role in mediating plant responses to a wide range of abiotic stresses, including drought, salinity, and cold. agscientific.commdpi.comnih.gov

Upon perception of a stress signal, such as reduced water availability, plants rapidly synthesize and accumulate ABA. nih.govmdpi.com This elevated ABA level triggers a cascade of physiological and molecular responses aimed at mitigating the stress and enhancing survival. nih.govfrontiersin.org A key response is the ABA-induced closure of stomata, which reduces water loss through transpiration. agscientific.commdpi.com ABA also promotes the expression of numerous stress-responsive genes, whose products contribute to cellular protection and osmotic adjustment. nih.govresearchgate.net The intricate signaling network of ABA allows plants to fine-tune their growth and development in response to changing environmental conditions, thereby ensuring their resilience. mdpi.comfrontiersin.org

Drought Tolerance: Stomatal Closure, Root System Modulation, and Water Use Efficiency

This compound is a primary mediator of plant responses to drought. nih.gov Under water-deficit conditions, its concentration increases, triggering a cascade of adaptive physiological changes. researchgate.net

Stomatal Closure: The most well-documented role of ABA in drought tolerance is the induction of stomatal closure. researchgate.netmdpi.com When roots sense drying soil, they synthesize ABA, which is then transported to the leaves via the xylem. frontiersin.orgmdpi.com In the guard cells surrounding the stomatal pores, ABA initiates a signaling pathway that leads to an efflux of potassium ions, causing the cells to lose turgor and the stomata to close. gcwgandhinagar.com This action significantly reduces transpirational water loss, helping the plant conserve water during periods of low availability. nih.govmdpi.com

Root System Modulation: ABA significantly influences root architecture to optimize water uptake. It has been shown to promote the elongation of the primary root, allowing it to explore deeper soil layers for moisture. mdpi.com Conversely, it strongly inhibits the formation and growth of lateral roots, an adaptive response that prioritizes deep water acquisition over surface-level absorption. mdpi.com

Water Use Efficiency (WUE): By inducing stomatal closure, ABA helps improve a plant's water use efficiency—the ratio of carbon assimilated through photosynthesis to the water lost through transpiration. researchgate.net Under mild to moderate drought, ABA-mediated stomatal closure can reduce water loss without severely limiting CO2 intake for photosynthesis. mdpi.com This hormonal regulation is a critical mechanism for sustaining physiological functions and surviving in water-limited environments. nih.gov

Table 1: Key Genes and Transporters in ABA-Mediated Drought Response

Gene/Protein	Plant Species	Function	Reference(s)
AtABCG17-18	Arabidopsis thaliana	Involved in stomatal conductance and increased water use efficiency.	nih.gov
AtPDR12/ABCG40	Arabidopsis thaliana	Functions as an ABA uptake transporter.	nih.gov
AIT1/NRT1.2	Arabidopsis thaliana	An ABA importer important for regulating stomatal aperture.	nih.gov
AtbHLH68	Arabidopsis thaliana	Plays a role in lateral root elongation in response to drought.	nih.gov

Salinity Stress Adaptation Mechanisms

High soil salinity imposes both osmotic stress and ionic toxicity on plants. encyclopedia.pubmdpi.com this compound is a key hormone in orchestrating the adaptive responses to these challenges. frontiersin.org Salt-induced osmotic stress triggers a rapid and significant increase in ABA biosynthesis. frontiersin.orgnih.gov

This elevated ABA level initiates several protective mechanisms:

Ion Homeostasis: ABA signaling plays a role in regulating ion transport to prevent the toxic accumulation of sodium (Na+) ions in the cytoplasm. nih.gov It influences the activity of membrane transporters that are crucial for excluding excess salts from cells or compartmentalizing them within vacuoles. frontiersin.org

Osmotic Adjustment: By inducing stomatal closure, ABA helps maintain the plant's water status under the osmotic stress caused by high salt concentrations. mdpi.com This response helps conserve water and maintain turgor pressure in the cells. nih.gov

Gene Regulation: ABA triggers transcriptional changes, upregulating genes that are essential for salt tolerance. encyclopedia.pub The ABA-dependent signaling pathway activates transcription factors that, in turn, induce the expression of functional genes responsible for mitigating the effects of salinity. encyclopedia.pub

Table 2: Key Enzymes in ABA Biosynthesis Upregulated by Salinity Stress

Enzyme	Abbreviation	Function in Pathway	Reference(s)
Zeaxanthin (B1683548) epoxidase	ZEP	An enzyme involved in the ABA biosynthesis pathway.	nih.gov
9-cis-epoxycarotenoid dioxygenase	NCED	A key regulatory enzyme that catalyzes a rate-limiting step in ABA biosynthesis.	frontiersin.orgnih.gov
Short-chain alcohol dehydrogenase	SCAD	An enzyme that plays a role in the conversion steps leading to ABA.	nih.gov

Cold and Freezing Tolerance Through Gene Induction

This compound is integral to the process of cold acclimation, whereby exposure to low, non-freezing temperatures enhances a plant's ability to withstand subsequent freezing stress. nih.govmdpi.com The ABA signaling pathway is involved in both drought- and low-temperature-induced freezing tolerance. nih.gov

During cold acclimation, ABA contributes to:

Gene Induction: ABA mediates the induction of a suite of cold-responsive (COR) genes. mdpi.comfrontiersin.org These genes encode proteins that have protective functions, such as dehydrins (e.g., COR47, RD29A), which are thought to stabilize membranes and prevent protein aggregation during cellular dehydration caused by freezing. mdpi.com

Transcription Factor Activation: The transcription factor ABSCISIC ACID INSENSITIVE3 (ABI3) has been shown to be a key regulator in this process. frontiersin.org In the moss Physcomitrella patens, the deletion of the PpABI3 gene compromised the induction of cold-response genes, leading to reduced freezing tolerance. frontiersin.org

Metabolic Adjustments: The induction of these protective genes leads to the accumulation of cryoprotectants and antioxidants, which help protect cellular structures from damage during freezing. frontiersin.org Studies on Arabidopsis have shown that ABA-deficient mutants are impaired in their ability to acclimate to cold and exhibit reduced freezing tolerance. nih.gov

Table 3: ABA-Related Genes Involved in Cold and Freezing Tolerance

Gene/Protein	Plant Species	Role in Cold/Freezing Tolerance	Reference(s)
ABI3	Physcomitrella patens	Transcription factor that regulates the expression of cold-responsive genes.	frontiersin.org
RAB18	Arabidopsis thaliana	Its accumulation correlates with increased freezing tolerance and is dependent on ABA.	nih.gov
LTI78 (COR78/RD29A)	Arabidopsis thaliana	A dehydrin protein that accumulates in response to cold and is associated with freezing tolerance.	mdpi.comnih.gov
ADS2	Arabidopsis thaliana	An acyl-lipid desaturase gene involved in chilling tolerance.	frontiersin.org

Responses to Heat Stress

High temperatures can cause significant damage to plant cellular structures and metabolic processes, including protein denaturation and increased membrane permeability. frontiersin.orgmdpi.com this compound plays a physiological role in regulating heat tolerance. mdpi.com

Key ABA-mediated responses to heat stress include:

Stomatal Regulation: Under combined heat and low-water conditions, ABA synthesized in leaves is transported to guard cells to induce stomatal closure, reducing water loss through transpiration. mdpi.com While this can limit cooling, it is a crucial water-saving measure that allows the plant to maintain essential physiological functions. mdpi.com

Antioxidant Defense: Heat stress often leads to the overproduction of reactive oxygen species (ROS), causing oxidative damage. frontiersin.org ABA can enhance the activity of antioxidant enzymes, which helps to mitigate this damage. mdpi.com

Energy Metabolism: In response to high temperatures, ABA can enhance glucose metabolism, providing the necessary energy for heat resistance processes. mdpi.com

Table 4: Physiological Responses to Heat Stress Mediated by this compound

Physiological Response	Mechanism	Reference(s)
Reduced Water Loss	Induces stomatal closure to decrease transpiration.	mdpi.com
Reduced Oxidative Damage	Enhances the activity of antioxidant enzymes to scavenge reactive oxygen species (ROS).	frontiersin.orgmdpi.com
Energy Provision	Promotes glucose metabolism to supply energy for heat tolerance.	mdpi.com
Photosynthesis Maintenance	Alleviates the negative effects of heat stress on photosynthesis.	frontiersin.org

Detoxification and Tolerance Mechanisms to Heavy Metal Ions and UV Radiation

This compound is also involved in plant responses to abiotic stresses like heavy metal toxicity and UV radiation. ebi.ac.uk

Heavy Metal Tolerance: Heavy metals can disrupt cellular processes and cause oxidative stress. nih.gov Plants have developed mechanisms to detoxify and tolerate these metals, and ABA plays a role in this defense. researchgate.net These mechanisms include the chelation of metal ions by molecules like phytochelatins and metallothioneins, which are cysteine-rich peptides that can bind to heavy metals. nih.govresearchgate.net The resulting complexes are then often sequestered into the vacuole, away from sensitive metabolic processes in the cytoplasm. semanticscholar.org Transporters on the vacuolar membrane, such as members of the ABC transporter family (e.g., ABCC1/2), are involved in this sequestration and are crucial for tolerance. semanticscholar.org

UV Radiation Tolerance: Research has indicated a cross-adaptation phenomenon where one stress can enhance tolerance to another. A study on poplar plants showed that pretreatment with UVB radiation affected the expression of genes related to cadmium (Cd) uptake and detoxification. semanticscholar.org While the pretreatment increased the accumulation of Cd, it also induced genes involved in detoxification, suggesting a complex interplay between different stress response pathways where ABA is a known regulator. semanticscholar.org

Interactions with Biotic Factors: Plant Pathogen Responses and Immune Defense

The role of this compound in plant immunity is complex and often appears contradictory, as it can act as both a negative and a positive regulator of defense responses depending on the pathogen and the context of the interaction. unifr.chnih.gov

Negative Regulation of Resistance: ABA often functions as a negative regulator of resistance against biotrophic pathogens (which feed on living tissue), such as certain strains of Pseudomonas syringae. nih.govnih.gov This is largely due to its antagonistic relationship with the salicylic (B10762653) acid (SA) signaling pathway, which is a primary defense pathway against biotrophs. nih.govnih.gov Elevated ABA levels can suppress SA-dependent defenses, making the plant more susceptible. nih.gov

Positive Regulation of Resistance: Conversely, ABA can act as a positive regulator of defense against some necrotrophic pathogens (which kill host tissue to feed), such as Alternaria brassicicola. nih.gov This is partly due to ABA's synergistic relationship with jasmonic acid (JA) and ethylene (ET) signaling pathways, which are typically associated with defense against necrotrophs. nih.govfrontiersin.org Furthermore, ABA can enhance resistance by promoting the deposition of callose at the site of attempted pathogen entry, forming a physical barrier that can block fungal penetration. unifr.chfrontiersin.org

Stomatal-Based Defense: Stomata are natural entry points for many pathogens. ABA-induced stomatal closure is a crucial first line of defense, physically preventing bacteria and other microbes from entering the leaf tissue. frontiersin.org

Table 5: Dual Role of this compound in Plant-Pathogen Interactions

Interaction Type	Effect of ABA	Associated Pathway	Example Pathogen	Reference(s)
Biotrophic Pathogen	Negative (Suppresses Resistance)	Antagonistic with Salicylic Acid (SA)	Pseudomonas syringae	nih.govnih.gov
Necrotrophic Pathogen	Positive (Enhances Resistance)	Synergistic with Jasmonic Acid (JA)	Alternaria brassicicola	nih.gov
Fungal Pathogen	Positive (Enhances Resistance)	Promotes Callose Deposition	Leptosphaeria maculans	frontiersin.org
General Pathogen Entry	Positive (Inhibits Entry)	Induces Stomatal Closure	General Microbial Pathogens	frontiersin.org

Role in Whole-Plant Water Homeostasis and Hydraulic Conductivity

Beyond stomatal control, this compound plays a fundamental role in regulating the entire plant's water balance, or homeostasis, by influencing its hydraulic properties. anr.fr This involves coordinating water uptake by the roots with water loss from the leaves. nih.gov

Root-to-Shoot Signaling: ABA acts as a long-distance signal, communicating soil water availability from the roots to the shoots to regulate transpiration. frontiersin.org This ensures that water loss does not exceed water uptake, preventing severe dehydration. researchgate.net

Regulation of Hydraulic Conductivity: A key aspect of ABA's role is its effect on the hydraulic conductivity of the roots (the ease with which water can move through them). nih.gov This regulation is largely mediated through its influence on aquaporins, which are channel proteins that facilitate the transport of water across cell membranes. mdpi.comnih.gov Under mild water deficit, ABA can increase the expression and activity of aquaporin genes, which can enhance root hydraulic conductivity and facilitate water uptake. nih.govnih.gov This allows the plant to maintain a favorable water status even as the soil begins to dry. nih.gov However, under more severe stress, ABA can also contribute to a decrease in hydraulic conductivity, a response that may help prevent water from being lost back to very dry soil. mdpi.com

Indirect Influence on Leaf Senescence and Abscission

While this compound, commonly known as abscisic acid (ABA), is a key regulator of many plant processes, its role in leaf senescence and abscission is often indirect, mediated through complex interactions with other phytohormones, most notably ethylene and auxin. nih.govresearchgate.net It frequently acts as a crucial signaling molecule, particularly under stress conditions, that modulates the synthesis or sensitivity of other hormonal pathways that more directly control the processes of aging and organ shedding. heraldopenaccess.usresearchgate.net

Influence on Leaf Senescence

Leaf senescence is an integral part of plant development, characterized by the controlled degradation of cellular components and nutrient remobilization. embopress.orgmdpi.com this compound is recognized as a senescence-promoting factor, but a significant part of its influence stems from its crosstalk with the ethylene signaling pathway. embopress.orgresearchgate.net Ethylene is a primary hormone involved in initiating and advancing leaf senescence. heraldopenaccess.us

Research has elucidated that this compound can enhance the production of ethylene. researchgate.net For instance, under conditions of water deficit, elevated levels of this compound trigger an increase in ethylene synthesis, which in turn accelerates leaf senescence. heraldopenaccess.us This interaction is crucial for plant survival, allowing the plant to shed older leaves to conserve water.

The molecular basis for this interaction involves key transcription factors. Studies have shown that the this compound signal activates transcription factors such as NAP (NAC-LIKE, ACTIVATED BY AP3/PI), which then directly binds to the promoters of genes responsible for ethylene biosynthesis, namely ACS (1-aminocyclopropane-1-carboxylate synthase) and ACO (1-aminocyclopropane-1-carboxylate oxidase). researchgate.net This activation leads to higher ethylene production, contributing to this compound-induced leaf senescence. researchgate.net This creates a synergistic and interconnected regulatory network, where this compound initiates a cascade that amplifies the production of ethylene, the more direct effector of the senescence program. nih.govresearchgate.net While an increase in this compound can augment and accelerate the rate of chlorophyll (B73375) decline in some species, studies on deciduous trees suggest it may not be the essential trigger for the onset of autumnal senescence under normal conditions. nih.gov

Table 1: Research Findings on the Indirect Influence of this compound on Leaf Senescence

Finding	Organism/System Studied	Key Interaction	Reference
Increased this compound levels under water stress lead to higher ethylene production, accelerating leaf senescence.	General plant physiology	This compound → Ethylene → Senescence	heraldopenaccess.us
This compound signaling activates the NAP transcription factor, which upregulates ethylene biosynthesis genes (ACS and ACO).	Tobacco (Nicotiana tabacum)	This compound → NAP → Ethylene Biosynthesis	researchgate.net
Ethylene signaling can, in turn, enhance this compound signaling pathways, indicating a positive feedback loop.	General plant model	Ethylene → this compound Signaling	researchgate.net
The transcription factor CDF4 promotes senescence by upregulating this compound biosynthesis genes (NCED2, NCED3).	Arabidopsis thaliana	CDF4 → this compound Biosynthesis → Senescence	embopress.org
While not essential for initiating autumnal senescence, increased this compound levels can enhance the rate of chlorophyll decline in deciduous trees.	Deciduous trees	This compound Augments Senescence	nih.gov

Influence on Leaf Abscission

Abscission is the process by which a plant sheds organs such as leaves, flowers, or fruits. pw.live This occurs at a specialized layer of cells known as the abscission zone. pw.live The role of this compound in leaf abscission is primarily modulatory, influencing the hormones that directly execute the cell separation process. researchgate.netfrontiersin.org

Historically, this compound was considered a direct promoter of abscission. researchgate.net However, further research has revealed a more complex interaction, where this compound often acts upstream of ethylene. researchgate.netfrontiersin.org A critical factor in controlling abscission is the flow of auxin from the leaf blade. A decrease in this auxin flow is thought to make the cells in the abscission zone sensitive to ethylene. nih.govslu.se

Under stress conditions like drought, this compound accumulation, particularly in the roots, serves as a primary stress signal. researchgate.net This accumulation of this compound is required for the subsequent production of 1-aminocyclopropane-1-carboxylic acid (ACC), the precursor to ethylene. researchgate.net The data suggest that this compound modulates the levels of ethylene, which then acts as the direct hormonal activator of the enzymatic processes that lead to cell wall degradation and leaf drop. researchgate.net Therefore, this compound's involvement in stress-induced abscission appears to be clear, though indirect. biologydiscussion.com

The interplay is thus a balance of hormonal signals. A steady stream of auxin from a healthy leaf prevents abscission. slu.se When the leaf ages or is under stress, auxin flow decreases, and this compound levels may rise, leading to increased ethylene synthesis and sensitivity in the abscission zone, ultimately triggering separation. researchgate.netnih.gov

Table 2: Research Findings on the Indirect Influence of this compound on Leaf Abscission

Finding	Organism/System Studied	Key Interaction	Reference
Water stress induces this compound accumulation in roots, a prerequisite for ethylene-induced leaf abscission.	Cleopatra mandarin (Citrus reshni)	This compound → Ethylene Precursor (ACC) → Abscission	researchgate.net
This compound's role as an accelerator of leaf explant abscission is associated with increased ethylene production.	Leaf explants	This compound → Ethylene Production → Abscission	frontiersin.org
An auxin gradient across the abscission zone acts upstream of ethylene, with decreasing auxin increasing ethylene sensitivity.	Poplar (Populus)	Auxin Gradient → Ethylene Sensitivity → Abscission	nih.gov
This compound is a primary signal of water stress that modulates ethylene levels, the hormonal activator of abscission.	General plant model	This compound → Ethylene Modulation → Abscission	researchgate.net
Auxin and ethylene can act partly independently on leaf abscission, highlighting a complex regulatory network.	Poplar (Populus)	Parallel Auxin and Ethylene Pathways	slu.se

Advanced Methodologies for 2 Cis Abscisate Research in Plants

Analytical Techniques for Quantitative and Qualitative Analysis

Accurate and sensitive measurement of 2-cis-Abscisate and its metabolites is crucial for understanding its physiological functions. Several advanced analytical techniques are employed for this purpose, each offering distinct advantages in terms of separation, identification, and sensitivity.

High-Performance Liquid Chromatography (HPLC) for Chiral Separation and Quantification

High-Performance Liquid Chromatography (HPLC) is a powerful tool for the separation and quantification of this compound from plant tissues. nih.gov A key challenge in ABA analysis is its chiral nature, as it possesses an asymmetric carbon atom. nih.govresearchgate.net Direct chiral separation of ABA enantiomers can be achieved using HPLC with a specialized column and a chiral mobile phase. nih.govresearchgate.net

For instance, a method utilizing a phenyl column with a mobile phase containing γ-cyclodextrin has been successfully employed to separate (R)-abscisic acid and (S)-abscisic acid. nih.govresearchgate.net In this system, (R)-abscisic acid tends to elute earlier than (S)-abscisic acid, suggesting the formation of a more stable complex between (R)-abscisic acid and γ-cyclodextrin. nih.govresearchgate.net The optimization of mobile phase conditions, such as the concentration of the chiral selector (e.g., γ-cyclodextrin), organic solvent (e.g., acetonitrile), and buffer pH, is critical for achieving baseline separation of the enantiomers. nih.govresearchgate.net

While preparative HPLC can be used for purification, analytical HPLC with a UV detector is suitable for quantification. nih.gov However, for complex matrices like leaf and nodule tissues, further analysis by more selective methods may be necessary. nih.gov The development of high-efficiency chiral stationary phases (CSPs) based on sub-2-µm fully porous particles (FPPs) and superficially porous particles (SPPs) has significantly improved the speed and resolution of chiral separations in HPLC. chromatographyonline.com

Table 1: HPLC Conditions for Chiral Separation of Abscisic Acid Enantiomers

Parameter	Condition	Reference
Column	Phenyl	nih.govresearchgate.net
Mobile Phase	0.8% (w/v) γ-cyclodextrin, 4% (v/v) acetonitrile, 20 mM phosphate (B84403) buffer (pH 6.0)	nih.govresearchgate.net
Detection	UV	nih.gov
Observation	(R)-abscisic acid elutes before (S)-abscisic acid	nih.govresearchgate.net

Gas Chromatography-Mass Spectrometry (GC-MS) for Identification and Quantification

Gas Chromatography-Mass Spectrometry (GC-MS) is a highly accurate and sensitive method for the quantification of plant hormones like abscisic acid. nih.gov This technique is particularly well-suited for the analysis of low-molecular-weight compounds. nih.gov The typical workflow for GC-MS analysis involves four main steps: extraction, fractionation, derivatization, and detection. nih.gov

Due to the non-volatile nature of ABA, a derivatization step is necessary to convert it into a more volatile and thermally stable compound suitable for gas chromatography. nih.gov Methylation is a common derivatization technique, and trimethylsilyldiazomethane (B103560) has been used as a safer alternative to the more hazardous diazomethane. springernature.com Another approach involves methyl-chloroformate derivatization, which is advantageous as it is not sensitive to the presence of water. nih.gov

GC-MS-based methods have been successfully used for the simultaneous profiling of multiple phytohormones, including ABA. researchgate.net Targeted metabolite profiling by GC-MS is efficient and reproducible. nih.gov For quantitative analysis, the use of a deuterated internal standard, such as [(2H6)] (+)-2-cis-4-trans-abscisic acid, allows for accurate measurement by correcting for losses during sample preparation. science.gov

Table 2: GC-MS Parameters for Phytohormone Analysis

Parameter	Condition	Reference
Derivatization Agent	Methyl chloroformate	nih.gov
Column	Varian Factor Four 5 ms (B15284909) (30 m × 0.25 mm × 0.25 μm)	nih.gov
Carrier Gas	Helium (1 mL min−1)	nih.gov
Ion Source	Electron Ionisation (EI)	nih.gov
Detection	Single quadrupole GC-MS	nih.gov

Liquid Chromatography-Mass Spectrometry/Mass Spectrometry (LC-MS/MS) for High-Sensitivity Analysis of this compound and its Metabolites

Liquid Chromatography-Mass Spectrometry/Mass Spectrometry (LC-MS/MS) has emerged as an indispensable technique for the analysis and quantification of this compound and its metabolites in plant tissues. nih.gov This method combines the high separation capabilities of liquid chromatography with the high sensitivity and selectivity of tandem mass spectrometry, making it ideal for detecting the low concentrations of these compounds typically found in plants. nih.govresearchgate.net

LC-MS/MS allows for the simultaneous determination of ABA and its various catabolites, such as phaseic acid, dihydrophaseic acid, 7'-hydroxyabscisic acid, and abscisic acid glucose ester. researchgate.netoup.com The use of ultrahigh-performance liquid chromatography (UHPLC) coupled with tandem mass spectrometry (UHPLC-MS/MS) further enhances the speed and resolution of the analysis. science.gov Deuterium-labeled internal standards are commonly used to ensure accurate quantification. science.gov

The high sensitivity of LC-MS/MS enables the detection of ABA at levels as low as a few nanograms per milliliter. researchgate.net This is particularly important for studying subtle changes in hormone levels in response to environmental stimuli or during different developmental stages. researchgate.net Methods have been developed that allow for analysis in both positive and negative ionization modes in a single run, increasing efficiency. oup.com

Optimized Sample Preparation and Purification Strategies for Plant Extracts

The accuracy of this compound analysis is highly dependent on the efficiency of the sample preparation and purification process. Plant tissues are complex matrices, and effective extraction and cleanup are necessary to remove interfering compounds. researchgate.net

A common initial step is the homogenization of plant tissue, often performed under cryogenic conditions using liquid nitrogen to prevent enzymatic degradation and the oxidation of phenolic compounds. nih.govmpbio.com Lyophilized (freeze-dried) tissue can also be used. researchgate.net

Extraction is typically carried out using organic solvents. A mixture of acetone, water, and acetic acid (80:19:1, v/v) has been shown to be effective for extracting ABA and its metabolites. researchgate.net Other solvent systems, such as methanol-based solutions, have also been utilized. mdpi.com The use of internal standards, added at the beginning of the extraction process, is crucial for accurate quantification by accounting for losses during sample workup. researchgate.net

Solid-phase extraction (SPE) is a widely used technique for purifying the extract. Oasis HLB cartridges are effective for the partial purification of ABA and its related compounds. researchgate.net The choice of solvents for loading, washing, and eluting from the SPE cartridge is optimized to maximize the recovery of the target analytes while removing interfering substances.

Omics-Based Approaches for Systems-Level Understanding

To gain a broader understanding of the role of this compound in plant processes, researchers are increasingly turning to "omics" technologies. These approaches allow for the large-scale analysis of genes, proteins, and metabolites, providing a systems-level view of ABA's influence.

Transcriptomics for Gene Expression Profiling (e.g., Microarrays, RNA-Seq)

Transcriptomics, the study of the complete set of RNA transcripts in a cell or organism, is a powerful tool for identifying genes that are regulated by this compound. The two primary techniques used for transcriptomic analysis are microarrays and RNA-sequencing (RNA-Seq).

Microarrays have been instrumental in identifying ABA-responsive genes in various plant species. nih.gov For example, a study in the moss Physcomitrella patens used an oligonucleotide microarray to analyze transcriptional responses to ABA and various stresses. This research identified numerous genes induced by ABA, including homologs of angiosperm genes involved in drought stress and seed development. nih.gov Custom-designed microarrays, specific to certain tissues like the abscission zone in tomato, have also been developed to provide more targeted gene expression profiling. bard-isus.com

RNA-Seq has emerged as a more recent and powerful alternative to microarrays. It offers several advantages, including the ability to detect a larger number of expressed genes and identify novel transcripts. nih.gov RNA-Seq has been used to create detailed annotations of ABA-associated genes and to analyze changes in the transcriptome during processes influenced by ABA, such as seed dormancy and germination. researchgate.net Comparative studies have shown that while there is significant overlap in the differentially expressed genes identified by both microarrays and RNA-Seq, RNA-Seq often identifies a unique set of genes. nih.gov

Table 3: Comparison of Microarray and RNA-Seq for Transcriptomic Analysis of ABA Responses

Feature	Microarray	RNA-Seq	Reference
Gene Detection	Detects a known set of genes present on the array.	Can identify both known and novel transcripts.	nih.gov
Dynamic Range	More limited dynamic range for detecting gene expression levels.	Wider dynamic range, allowing for more sensitive detection of expression changes.	nih.gov
Specificity	Can be designed for specific tissues or processes.	Provides a comprehensive view of the entire transcriptome.	bard-isus.comresearchgate.net
Example Application	Analysis of transcriptional responses to ABA in Physcomitrella patens.	Detailed annotation of ABA-associated genes in pea.	nih.govresearchgate.net

Proteomics and Phosphoproteomics for Protein Abundance and Post-Translational Modifications

Proteomics provides a large-scale view of protein expression, offering a snapshot of the cellular machinery at a specific moment. In the context of this compound research, proteomics is used to identify proteins whose abundance changes in response to ABA treatment, revealing key players in signaling and downstream responses. d-nb.infoembrapa.br

Phosphoproteomics, a specialized branch of proteomics, focuses on identifying and quantifying protein phosphorylation, a critical post-translational modification in signal transduction. metwarebio.com ABA signaling, in particular, is heavily reliant on a phosphorylation cascade. The core ABA signaling module involves PYR/PYL/RCAR receptors, which, upon binding ABA, inhibit Type 2C Protein Phosphatases (PP2Cs). This disinhibition allows for the activation of SNF1-related protein kinase 2s (SnRK2s), which then phosphorylate numerous downstream targets to effect a cellular response. nih.gov

A significant phosphoproteomics study in Arabidopsis thaliana combined genetic approaches with mass spectrometry to identify direct substrates of the SnRK2 kinases. nih.gov By comparing wild-type plants with mutants lacking three key SnRK2s (srk2dei), researchers identified proteins that were differentially phosphorylated upon ABA treatment. nih.gov This approach successfully pinpointed known and novel components of the ABA signaling network, including transcription factors and other kinases, thereby mapping the phosphorylation-dependent pathways activated by ABA. nih.gov

Table 1: Selected SnRK2-Dependent Phosphorylation Targets Identified via Phosphoproteomics in Arabidopsis This table summarizes key proteins identified as being phosphorylated by SnRK2 kinases in an ABA-dependent manner, as detailed in a study integrating genetics and phosphoproteomics.

Protein	Function	Key Finding	Reference
AREB1 (ABA-responsive element binding protein 1)	bZIP Transcription Factor	Phosphorylation by SnRK2 is crucial for the activation of ABA-responsive gene expression.	nih.gov
AtMPK1/AtMPK2	Mitogen-Activated Protein Kinases	ABA-induced activation of these MAP kinases is promoted by SnRK2, indicating crosstalk between signaling pathways.	nih.gov
SNS1 (SnRK2-substrate 1)	Novel Protein	Identified as a new in vivo substrate of SnRK2s; genetic analysis revealed it acts as a negative regulator of ABA responses.	nih.gov

Metabolomics for Comprehensive Metabolite Profiling

Metabolomics enables the comprehensive analysis of small-molecule metabolites within a biological system, offering a direct functional readout of cellular status. nih.govfrontiersin.org In this compound research, metabolomics is applied to understand how ABA signaling impacts broader metabolic networks and to trace the biosynthesis and catabolism of ABA itself.

Integrated transcriptomic and metabolomic analyses have been particularly powerful. For instance, studies on seed germination have tracked the dynamic changes in ABA levels and other related metabolites alongside the expression of genes involved in ABA's biosynthetic and metabolic pathways. oup.com During seed germination, a decrease in ABA levels is critical. Metabolomic profiling can quantify this change, while transcriptomics can reveal the corresponding up- or down-regulation of genes encoding key enzymes like 9-cis-epoxycarotenoid dioxygenase (NCED), xanthoxin (B146791) dehydrogenase (ABA2), and abscisic-aldehyde oxidase (AAO3), as well as ABA catabolizing enzymes like CYP707A. oup.com This integrated approach provides a holistic view of how metabolic and genetic regulation are coordinated to control physiological processes.

Genetic Engineering and Mutagenesis for Functional Dissection

The characterization of mutants has been fundamental to elucidating the ABA biosynthetic pathway and its physiological roles. usp.br Mutants are broadly classified into two categories: ABA-deficient mutants, which have impaired ABA synthesis, and ABA-insensitive mutants, which have defects in the signaling pathway. mdpi.com

ABA-deficient mutants are typically identified by phenotypes such as precocious germination and a wilty appearance due to impaired stomatal control. researchgate.net Classic examples include mutants in genes encoding key biosynthetic enzymes, such as zeaxanthin (B1683548) epoxidase (aba1 in Arabidopsis), 9-cis-epoxycarotenoid dioxygenase (nced mutants like notabilis in tomato), and abscisic aldehyde oxidase (aba3 in Arabidopsis, flacca and sitiens in tomato). mdpi.comfrontiersin.org Studying these mutants has confirmed the essential roles of ABA in seed dormancy, stress tolerance, and plant growth. mdpi.com

ABA-insensitive mutants, on the other hand, have normal ABA levels but fail to respond to the hormone. These mutants have been instrumental in identifying core signaling components like the PYR/PYL/RCAR receptors and SnRK2 kinases. mdpi.com For example, higher-order mutants lacking multiple PYL receptors display significant dwarfism and altered stress responses, demonstrating the central role of this receptor family in ABA perception. mdpi.com

Table 2: Examples of this compound-Related Mutants and Their Significance This table provides a summary of key mutants used in ABA research, the affected gene or enzyme, and their characteristic phenotype.

Mutant Name	Species	Affected Gene/Enzyme	Phenotype	Reference
aba1	Arabidopsis thaliana	Zeaxanthin Epoxidase (ZEP)	ABA deficiency, wilty, impaired seed dormancy	mdpi.com
sitiens (sit)	Solanum lycopersicum (Tomato)	Abscisic Aldehyde Oxidase	Severe ABA deficiency, wilty phenotype	frontiersin.org
notabilis (not)	Solanum lycopersicum (Tomato)	9-cis-epoxycarotenoid dioxygenase (NCED)	ABA deficiency, reduced seed dormancy	researchgate.net
aba2	Arabidopsis thaliana	Xanthoxin Dehydrogenase	Severe ABA deficiency, wilty	mdpi.comresearchgate.net
srk2dei (triple mutant)	Arabidopsis thaliana	SnRK2.2, SnRK2.3, SnRK2.6	Highly ABA-insensitive, altered seed germination and stress responses	nih.gov

Genetic engineering techniques that modulate the expression of specific genes offer a targeted approach to pathway analysis. Overexpression studies, where a gene is expressed at higher-than-normal levels, have been used to confirm the function of rate-limiting enzymes in ABA biosynthesis. For example, overexpressing the NCED gene in rice and tomato leads to increased ABA accumulation, reduced stomatal conductance, and enhanced tolerance to drought and alkaline stress. researchgate.netmdpi.com These gain-of-function studies provide direct evidence for the role of a specific gene in controlling ABA levels and associated physiological traits.

Conversely, gene silencing techniques, such as RNA interference (RNAi), are used to reduce or "knock down" the expression of a specific gene. wikipedia.orgwikipedia.org This approach is valuable for studying genes that may be lethal when completely knocked out or for investigating the function of individual members of a large gene family. Silencing genes that encode ABA receptors, such as the LANCL receptors, has been shown to reduce specific ABA-mediated responses, helping to dissect the function of individual signaling components. researchgate.net

Chemical Biology Approaches: Use of Agonists and Inhibitors to Probe Signal Transduction

Chemical biology utilizes small molecules (chemical probes) to perturb and study biological systems. thermofisher.kr In ABA research, synthetic agonists (molecules that mimic ABA and activate its receptors) and antagonists (molecules that block ABA receptors or signaling) are powerful tools for dissecting the signaling pathway with high temporal resolution. nih.govnih.gov

A panel of ABA analogs with modifications on the ring structure has been used to probe the family of thirteen RCAR receptors in Arabidopsis. nih.gov This approach identified analogs that selectively activate certain receptors or pathways. For instance, the 1'-O methyl ether of (S)-ABA was found to regulate stomatal aperture without inhibiting germination, demonstrating that specific ABA responses can be uncoupled and targeted with tailored molecules. nih.gov

Conversely, chemical screening has identified novel ABA antagonists. One such inhibitor, AA1, was shown to bind directly to PYR/PYL receptors and block their interaction with PP2C phosphatases, effectively shutting down the signaling pathway. nih.gov Such inhibitors are invaluable for studying the consequences of blocking ABA signaling at precise points and times.

Biophysical Techniques for Ligand-Receptor Interaction Studies (e.g., Optical Tweezers)

Understanding the initial event in ABA signaling—the binding of the hormone to its receptor—requires sophisticated biophysical methods. Optical tweezers are a single-molecule technique that uses a highly focused laser beam to trap and manipulate microscopic objects, such as beads attached to a single protein molecule. mdpi.comroyalsocietypublishing.org This allows for the measurement of piconewton-scale forces and nanometer-scale displacements. mdpi.com

While extensively used for other hormone-receptor systems, the application of optical tweezers to this compound receptors holds immense potential. pnas.org By tethering a receptor protein between a surface and a trapped bead, researchers can pull on the protein and measure its mechanical properties. This technique can unravel the dynamics of receptor folding and conformational changes that occur upon ligand binding. pnas.org It can be used to measure the binding forces between a single this compound molecule and its receptor, providing fundamental data on the affinity and kinetics of the interaction. pnas.orgresearchgate.net Such studies are crucial for understanding how hormone binding triggers the downstream signaling cascade at the most fundamental physical level.

Evolutionary Perspectives of 2 Cis Abscisate Signaling

Conservation of 2-cis-Abscisate as a Signaling Molecule Across Biological Kingdoms

This compound, commonly known as Abscisic acid (ABA), is a sesquiterpenoid that has a remarkably long evolutionary history, functioning as a signaling molecule in organisms across all kingdoms of life, with the exception of Archaea. nih.gov While it is most extensively studied as a key phytohormone in land plants, its presence and functional roles have been identified in a vast array of life forms, including bacteria, fungi, algae, protozoa, and metazoans, from sponges to humans. nih.govbioone.orgfrontiersin.org This wide distribution underscores a deeply conserved role as a signal for regulating cellular responses to environmental challenges. researchgate.netmdpi.com

In land plants, this compound is a central regulator of development and responses to abiotic stress, such as drought, salinity, and cold. bioone.orgnih.gov It governs critical processes like seed dormancy, germination, and the closure of stomata to minimize water loss. mdpi.comnih.gov The core signaling pathway in land plants involves a module consisting of PYR/PYL/RCAR receptors, Protein Phosphatase 2C (PP2C) inhibitors, and SNF1-related protein kinase 2 (SnRK2) kinases. frontiersin.orgpatrinum.ch

The presence of this compound and components of its signaling pathways in other kingdoms points to a shared evolutionary heritage and functional conservation.

Eukaryotic Microbes and Fungi: this compound is produced by various phytopathogenic fungi. bioone.org Interestingly, the biosynthetic pathway in fungi differs from that in plants. Fungi synthesize ABA directly from farnesyl pyrophosphate, whereas plants use an indirect pathway that cleaves carotenoid precursors. bioone.orgnih.gov This suggests that while the molecule itself is a conserved signal, the means of its production have evolved independently.

Bacteria: The hormone has been identified in cyanobacteria, which are thought to be descendants of some of the earliest living organisms to utilize ABA as a signal. researchgate.netmdpi.com It is also found in other plant-associated bacteria. nih.gov

Animals: Research has confirmed that this compound is an endogenous hormone in metazoans. bioone.org It has been detected in early-diverging animals like sponges and has been shown to function as a stress hormone. nih.govmdpi.com In mammals, including humans, ABA is involved in various physiological processes, including immune responses and glucose metabolism. frontiersin.orgmdpi.com The conservation extends to some signaling components; for instance, the lanthionine (B1674491) synthetase C-like (LANCL) proteins in mammals show significant sequence similarity to proposed ABA receptors in plants, suggesting a shared ancestral origin for ABA perception mechanisms. mdpi.com

Despite kingdom-specific variations in biosynthesis and the complexity of signaling networks, the fundamental role of this compound as a stress-response molecule is a recurring theme. frontiersin.org The ability of intracellular free ABA to activate receptors is a common feature in both plants and animals. frontiersin.org

Table 1: Presence and Biosynthetic Pathway of this compound Across Biological Kingdoms

Kingdom/Group	Presence of this compound	Primary Biosynthetic Pathway	Key References
Plants (Embryophyta)	Yes	Indirect pathway via carotenoid cleavage (e.g., from 9'-cis-neoxanthin)	nih.govbioone.orgnih.govresearchgate.net
Fungi	Yes	Direct pathway from farnesyl pyrophosphate	bioone.orgnih.gov
Bacteria (e.g., Cyanobacteria)	Yes	Varies; not fully elucidated in all species	nih.govfrontiersin.orgresearchgate.net
Animals (Metazoa)	Yes (endogenous hormone)	Under investigation; dietary uptake also significant	bioone.orgfrontiersin.orgmdpi.com
Algae (Streptophyta)	Yes	Conserved with land plants	frontiersin.orgpatrinum.ch

Speculations on Ancient Origins and Diversification of Roles

The widespread presence of this compound suggests it is an ancient signaling molecule, with origins predating the divergence of the plant and animal kingdoms. researchgate.net It is speculated that ABA first served as a universal "stress signal" in early unicellular organisms, allowing them to respond to a variety of environmental stimuli such as changes in water availability or UV radiation. researchgate.net

The evolution of the this compound signaling network, particularly in plants, provides a compelling case study of how an ancient signaling molecule was co-opted and integrated into more complex regulatory pathways. The enzymatic components of the core plant signaling module—the PP2C phosphatases and SnRK2 kinases—are themselves ancient and highly conserved, predating the evolution of ABA receptors. nih.govfrontiersin.org These kinases and phosphatases likely formed a pre-existing stress-responsive signaling cascade.

The pivotal evolutionary event for land plants was the emergence of the PYR/PYL/RCAR receptor family. nih.govnih.gov These receptors are not found in algae. nih.govnih.gov It is hypothesized that a PYL protein first evolved in the common ancestor of Zygnematophyceae (a group of streptophyte algae) and land plants, initially functioning as a constitutive, ABA-independent inhibitor of PP2Cs. frontiersin.orgpatrinum.ch The subsequent evolution of ABA-binding capability in these receptors in the last common ancestor of land plants was a crucial adaptation. frontiersin.orgwhiterose.ac.uk This innovation recruited this compound into the pre-existing PP2C-SnRK2 pathway, creating the hormone-regulated signaling module essential for terrestrial life. frontiersin.orgpatrinum.ch This new regulatory system was instrumental in enabling plants to colonize land by providing a mechanism to tolerate dehydration and other terrestrial stresses. frontiersin.orgwhiterose.ac.uk

The diversification of this compound's roles continued throughout plant evolution. In early land plants like mosses, the signaling pathway is primarily involved in conferring desiccation tolerance. whiterose.ac.uk In vascular plants, the pathway was integrated into a wider range of functions, including the regulation of vascular tissue development and complex stress responses. whiterose.ac.uk This is reflected in the expansion and specialization of the gene families encoding the signaling components. frontiersin.org

Another intriguing speculation is that this compound's ancient role may involve inter-species communication. frontiersin.org Its use by pathogenic fungi as an effector molecule to suppress host immune responses suggests a long history of co-evolutionary interactions mediated by this hormone. frontiersin.org The fact that biosynthesis and signaling mechanisms for ABA appear to have been "re-invented" multiple times across different lineages could be driven by its utility as a common language in host-pathogen and symbiotic relationships. frontiersin.org

Table 2: Evolutionary Timeline of Key this compound Signaling Components in the Plant Lineage

Evolutionary Event	Organismal Group	Key Innovation/Component Status	Key References
Ancient Stress Response	Streptophyte Algae	PP2C-SnRK2 signaling module present and functional.	frontiersin.orgpatrinum.ch
Emergence of PYL Receptor	Common ancestor of Zygnematophyceae and Land Plants	Evolution of a PYL protein with basal, ABA-independent PP2C inhibition activity.	frontiersin.orgpatrinum.ch
Co-option of ABA	Common ancestor of Land Plants (Embryophyta)	PYL receptor gains ABA-dependent activity, linking ABA to the PP2C-SnRK2 cascade.	frontiersin.orgpatrinum.chwhiterose.ac.uk
Diversification of Receptors	Angiosperms	Expansion of the PYL receptor family, leading to highly ABA-dependent, specialized signaling.	frontiersin.orgpatrinum.ch

Q & A

Q. What genetic or epigenetic regulators influence 2-cis-abscisate biosynthesis, and how can their roles be dissected?

• Methodological Answer : CRISPR-Cas9 knockout libraries targeting NCED (9-cis-epoxycarotenoid dioxygenase) genes can identify rate-limiting enzymes. Pair this with chromatin immunoprecipitation (ChIP-seq) to study epigenetic modifiers (e.g., histone acetyltransferases) binding to promoter regions. Use dual-luciferase reporter assays to validate regulatory elements .

Q. How does 2-cis-abscisate interact with other phytohormones (e.g., jasmonates) during pathogen defense, and what experimental systems best model these interactions?

• Methodological Answer : Employ hormone application assays in Arabidopsis or tomato pathosystems. Quantify 2-cis-abscisate and jasmonate levels via LC-MS post-inoculation with Pseudomonas syringae. Use genetic crosses between ABA and JA signaling mutants (e.g., aba2 × coi1) to study crosstalk .

Q. What multi-omics approaches are optimal for mapping 2-cis-abscisate’s role in systemic acquired resistance (SAR)?

• Methodological Answer : Integrate metabolomics (untargeted profiling), transcriptomics (time-series RNA-seq), and proteomics (SWATH-MS) from root and shoot tissues. Network analysis tools (e.g., WGCNA) can identify hub genes and metabolites co-regulated with 2-cis-abscisate. Validate using grafting experiments between wild-type and ABA-deficient plants .

Data Analysis & Interpretation

Q. How should researchers address variability in 2-cis-abscisate quantification across studies?

• Methodological Answer : Standardize data reporting using relative abundance (normalized to internal standards) and absolute quantification via isotopically labeled analogs (e.g., deuterated ABA). Perform inter-laboratory comparisons with shared reference samples. Use meta-analysis frameworks (e.g., random-effects models) to reconcile discrepancies .

Q. What statistical methods are appropriate for analyzing time-resolved 2-cis-abscisate dynamics during stress recovery?

• Methodological Answer : Apply generalized additive models (GAMs) or Gaussian processes to model non-linear trends. For cohort studies, survival analysis (Kaplan-Meier curves) can link metabolite thresholds to recovery rates. Principal component analysis (PCA) reduces dimensionality in multi-omics datasets .

Recent Advances & Gaps

Q. Q. What novel biosensors or imaging techniques are emerging for real-time 2-cis-abscisate monitoring?

• Methodological Answer : Genetically encoded ABA sensors (e.g., ABAleon2.1) can be adapted for 2-cis-abscisate by engineering specificity mutations. Confocal microscopy with fluorescent nanotags (e.g., quantum dots) enables subcellular tracking. Validate specificity via competitive binding assays with structural analogs .

Q. Q. How can single-cell sequencing resolve tissue-specific roles of 2-cis-abscisate in stomatal regulation?

• Methodological Answer : Use protoplasting followed by 10x Genomics scRNA-seq to profile guard cells versus mesophyll cells under ABA treatment. Cluster cells based on ABA-responsive gene expression (e.g., OST1, SLAC1) and correlate with pseudotime trajectories of stomatal aperture changes .

Contradictions & Future Directions

Q. Q. Why do some studies report 2-cis-abscisate as a degradation intermediate, while others suggest signaling roles?

• Methodological Answer : Contradictions may stem from compartment-specific roles (e.g., apoplast vs. chloroplast). Use subcellular fractionation coupled with LC-MS to localize 2-cis-abscisate pools. Pharmacological inhibition of degradation enzymes (e.g., CYP707A) can test functional significance .

Q. Q. What understudied plant species or ecological contexts could redefine 2-cis-abscisate’s canonical roles?

• Methodological Answer : Explore extremophytes (e.g., Eutrema salsugineum) for ABA-independent stress adaptations. Comparative genomics of ABA biosynthesis genes across species can identify evolutionary innovations. Field experiments under fluctuating climates (e.g., heat waves) may reveal novel regulatory nodes .